6,6-Difluoro-4-azaspiro[2.4]heptane hydrochloride

Core Science & Biosynthesis

6,6-Difluoro-4-azaspiro[2.4]heptane hydrochloride chemical structure

The following technical guide details the chemical structure, synthesis, and medicinal chemistry applications of 6,6-Difluoro-4-azaspiro[2.4]heptane hydrochloride .

Chemical Identity & Structural Analysis[1][2][3]

6,6-Difluoro-4-azaspiro[2.4]heptane hydrochloride is a specialized bicyclic building block used in drug discovery. It functions as a conformationally restricted, metabolically stable bioisostere of proline or pyrrolidine.

Property	Detail
IUPAC Name	6,6-Difluoro-4-azaspiro[2.4]heptane hydrochloride
CAS Number	2521632-73-3
Molecular Formula	C₆H₉F₂N[1][2][3] · HCl
Molecular Weight	169.60 g/mol (salt); 133.14 g/mol (free base)
SMILES	FC1(F)CN(C2CC2)C1.Cl (Salt form representation)
Core Scaffold	4-Azaspiro[2.4]heptane (Pyrrolidine spiro-fused to cyclopropane)

Structural Logic & Numbering

The 4-azaspiro[2.4]heptane scaffold consists of a pyrrolidine ring spiro-fused to a cyclopropane ring.

• Spiro Junction: Located at position 3 of the spiro system.

• Nitrogen Position: Located at position 4, directly adjacent to the spiro carbon. This creates a gem-amino-cyclopropane motif, which is structurally distinct from 5-azaspiro analogs.

• Fluorine Substitution: Two fluorine atoms are located at position 6.[4] In the pyrrolidine ring, this corresponds to the

  -position relative to the nitrogen atom (and to the spiro center).

Physicochemical Impact of Fluorination

The 6,6-difluoro substitution is not merely decorative; it fundamentally alters the molecule's behavior:

• Basicity Modulation: The electron-withdrawing fluorine atoms (via the inductive effect,

  ) reduce the pKa of the secondary amine compared to the non-fluorinated parent. This is critical for optimizing oral bioavailability and membrane permeability (LogD).

• Metabolic Stability: The C6 position in pyrrolidines is a common "soft spot" for oxidative metabolism (P450-mediated hydroxylation). Difluorination blocks this site, extending the compound's half-life (

  ).

• Conformational Locking: The gauche effect of the C-F bonds and the strain of the spiro-cyclopropane ring rigidly define the vector of the N-H bond, improving selectivity for target protein binding pockets.

Synthetic Methodology

The synthesis of 6,6-difluoro-4-azaspiro[2.4]heptane typically employs a convergent strategy, constructing the spiro-cyclopropane ring onto a pre-functionalized difluoropyrrolidine core. The most robust route utilizes the Kulinkovich-de Meijere reaction , which converts a lactam directly into a spiro-cyclopropyl amine.

Primary Synthetic Route (Kulinkovich-de Meijere)

This protocol avoids unstable cyclopropanone intermediates by utilizing a titanium-mediated reductive alkylation.

Step 1: Lactam Formation/Protection Starting material: 4,4-Difluoro-L-proline or 4,4-difluoropyrrolidin-2-one . The nitrogen must be protected (e.g., Benzyl, Bn) to prevent interference with the organometallic reagents.

Step 2: Titanium-Mediated Spiroannulation The N-benzyl-4,4-difluoropyrrolidin-2-one is treated with ethyl magnesium bromide (EtMgBr) in the presence of a stoichiometric or catalytic amount of titanium(IV) isopropoxide (Ti(OiPr)₄).

• Mechanism: The reaction proceeds via a titanacyclopropane intermediate formed from EtMgBr and Ti(IV). This species acts as a 1,2-dicarbanion equivalent, attacking the lactam carbonyl to form the spiro-cyclopropane ring while retaining the amine.

Step 3: Deprotection The benzyl group is removed via catalytic hydrogenation (Pd(OH)₂/C, H₂) to yield the secondary amine, which is isolated as the hydrochloride salt.

Synthetic Pathway Diagram

Figure 1: Synthetic route transforming the difluorolactam to the spiro-amine via titanium-mediated cyclopropanation.

Medicinal Chemistry Applications

The 6,6-difluoro-4-azaspiro[2.4]heptane scaffold is a "privileged structure" in modern drug design, particularly for antiviral and oncology programs.

Bioisosterism

It serves as a bioisostere for:

• Proline: The spiro-cycle mimics the steric bulk of the gem-dimethyl group (Thorpe-Ingold effect) but with different vectors.

• Piperidine: In some contexts, the bicyclic system occupies a similar volume to a piperidine ring but with a distinct basicity profile and rigid geometry.

Therapeutic Areas

• Hepatitis B Virus (HBV): Derivatives of this scaffold have been disclosed in patent literature (e.g., WO2019086142) as core elements of Capsid Assembly Modulators (CAMs). The rigid spiro-amine fits into the hydrophobic pocket of the HBV core protein, destabilizing the viral capsid.

• Kinase Inhibitors: The fluorine atoms lower the lipophilicity (LogD) relative to the non-fluorinated spiro-cycle, reducing non-specific binding and improving the metabolic stability of kinase inhibitors targeting solid tumors.

Structure-Activity Relationship (SAR) Logic

Figure 2: SAR analysis highlighting the functional roles of the scaffold's structural features.

Handling and Stability

• State: White to off-white solid (Hydrochloride salt).

• Hygroscopicity: As a secondary amine hydrochloride, the compound is hygroscopic. Store in a desiccator at -20°C for long-term stability.

• Solubility: Highly soluble in water, DMSO, and methanol. Limited solubility in non-polar solvents (DCM, Hexane) unless converted to the free base.

• Safety: Irritant to eyes, respiratory system, and skin. Standard PPE (gloves, goggles, fume hood) is required.

References

• Patent: Novel indole-2-carboxamides active against the hepatitis B virus (HBV). WO2019086142A1. (Discloses the use of 6,6-difluoro-4-azaspiro[2.4]heptane as a key intermediate). Link

• Synthesis Methodology: Melnykov, K. P., et al. (2019).[5][6] Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. ACS Omega, 4(4), 7498–7515.[5] (Describes general routes to spiro-pyrrolidines including Kulinkovich protocols). Link[6]

• Chemical Vendor Data: 6,6-Difluoro-4-azaspiro[2.4]heptane hydrochloride (CAS 2521632-73-3).[3] BLD Pharm / ChemScene. (Confirmation of CAS and commercial availability). Link

• Mechanistic Insight: Kulinkovich, O. G., & de Meijere, A. (2000). 1,n-Dicarbanionic Titanium Intermediates from Monocarbanionic Organometallics: Reagents for a Flexible Synthesis of Carbocycles and Heterocycles. Chemical Reviews, 100(8), 2789–2834. Link

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Fluorinated Azaspiro[2.4]heptane: A 3D-Architectural Enabler in Modern Drug Design

Executive Summary

The "Escape from Flatland" initiative has fundamentally shifted medicinal chemistry from planar, aromatic-dominated scaffolds to three-dimensional,

-rich architectures. Among these, the fluorinated 5-azaspiro[2.4]heptane system stands out as a premier building block. It uniquely combines the conformational rigidity of a spirocycle, the metabolic stability of a cyclopropane, and the electronic modulation of fluorine. This guide provides a technical deep-dive into the design, synthesis, and application of this scaffold, offering researchers a roadmap to leverage its properties for optimizing potency, solubility, and DMPK profiles.

Part 1: Structural Analysis & Design Logic

The Spirocyclic Advantage

The 5-azaspiro[2.4]heptane scaffold consists of a pyrrolidine ring spiro-fused to a cyclopropane ring. This fusion creates a "locked" conformation that directs exit vectors (substituents) into specific regions of chemical space, unlike the flexible rotamers of non-spirocyclic analogues.

• Vector Definition: The spiro-carbon (C5) forces the nitrogen lone pair and C-substituents into a defined geometry, reducing the entropic penalty upon protein binding.

• Lipophilicity Modulation: The cyclopropane ring acts as a bioisostere for a gem-dimethyl group or a carbonyl, often improving lipophilic efficiency (LipE) without the molecular weight penalty of larger rings.

The Fluorine Effect

Incorporating fluorine into this scaffold—specifically as a gem-difluorocyclopropane moiety—amplifies its utility:

• Metabolic Blocking: The cyclopropane ring is metabolically robust, and fluorination further protects the scaffold from oxidative metabolism (e.g., P450-mediated oxidation).

• pKa Depression: The strong electron-withdrawing effect of the CF2 group (inductive effect,

  ) lowers the pKa of the adjacent amine (in 4- or 6-positions) or influences the H-bond donor capability of the NH, tuning permeability and selectivity.

• Conformational Biasing: The gauche effect associated with C-F bonds can further restrict the pyrrolidine ring pucker, locking the molecule into a bioactive conformation.

Figure 1: Logical progression from planar structures to fluorinated spirocycles.

Part 2: Synthetic Methodologies

The synthesis of fluorinated 5-azaspiro[2.4]heptanes generally follows two strategic workflows: the Simmons-Smith cyclopropanation (for non-fluorinated or mono-functionalized cores) and the Difluorocarbene Addition (for gem-difluoro derivatives).

Workflow A: The Gem-Difluorination Protocol

This is the critical pathway for generating the fluorinated building block. It relies on the

cycloaddition of a difluorocarbene species to an exocyclic enecarbamate.

Target Molecule: tert-butyl 1,1-difluoro-5-azaspiro[2.4]heptane-5-carboxylate.

Step-by-Step Protocol:

• Substrate Preparation: Start with N-Boc-4-methylene-proline ester. This exocyclic alkene is the acceptor.

• Difluorocarbene Generation:

  • Reagent: Trimethylsilyl fluorosulfonyldifluoroacetate (TFDA) or the Ruppert-Prakash reagent (TMSCF3) with a sodium iodide (NaI) initiator.

  • Mechanism: The initiator triggers the release of :CF2 (difluorocarbene).

• Cycloaddition:

  • Conditions: Reflux in THF or Diglyme (approx. 65–120°C depending on reagent).

  • Stoichiometry: Use excess carbene source (2–5 equiv.) as :CF2 can dimerize to tetrafluoroethylene.

  • Observation: The reaction forms the spiro-cyclopropane ring with two fluorine atoms at the apex (C1 position).

• Workup: Quench with water, extract with ethyl acetate. The product is often stable enough for silica gel chromatography.

Key Technical Note: The electron-deficient nature of the N-Boc alkene can make the reaction sluggish. Using a more reactive carbene source (e.g., PhHgCF3 - caution: toxic) or optimizing the temperature is crucial. Modern methods prefer TMSCF3/NaI for safety and scalability [1].

Workflow B: The Simmons-Smith Route (Non-Fluoro Baseline)

For the standard 5-azaspiro[2.4]heptane (used in Ledipasvir), the protocol uses a zinc-carbenoid.

• Reagents: Diethylzinc (

  ) and Diiodomethane ( ) in DCM or Toluene.

• Procedure: The zinc-carbenoid adds to the N-Boc-4-methylene-proline.

• Stereocontrol: The chiral center at C2 (proline carboxylate) directs the facial selectivity of the cyclopropanation, typically favoring the anti addition relative to the bulky carboxylate group.

Figure 2: Divergent synthetic pathways for standard and fluorinated spiro-scaffolds.

Part 3: Physicochemical Profiling

The introduction of the spiro-system and fluorine atoms drastically alters the physicochemical landscape of the molecule compared to the parent proline or piperidine rings.

Table 1: Comparative Properties of Building Blocks

Property	Proline (Parent)	5-Azaspiro[2.4]heptane	1,1-Difluoro-5-azaspiro[2.4]heptane
Hybridization	Mixed	High (Rigid)	High (Rigid + Polarized)
LogP (Lipophilicity)	Low	Moderate (Increased)	High (Modulated by F)
Metabolic Stability	Low (N-dealkylation)	High (Steric block)	Very High (Electronic + Steric block)
pKa (Conj. Acid)	~10.6	~9.5–10.0	~8.0–9.0 (Inductive effect)
Vector Geometry	Flexible	Locked (Tetrahedral)	Locked (Tetrahedral)

Data Interpretation:

• pKa Shift: The fluorine atoms on the cyclopropane ring exert a through-space and through-bond electron-withdrawing effect, lowering the basicity of the pyrrolidine nitrogen. This is advantageous for improving oral bioavailability by reducing lysosomal trapping and improving permeation [2].

• Metabolic Stability: The spiro-cyclopropane protects the

  -carbon of the amine from metabolic oxidation (a common clearance pathway for cyclic amines).

Part 4: Case Studies in Drug Discovery

Hepatitis C: Ledipasvir (Harvoni)

Target: NS5A protein of HCV. Role of Scaffold: The 5-azaspiro[2.4]heptane moiety is a critical component of Ledipasvir.[1]

• Function: It serves as a rigid proline mimetic. The spiro-cyclopropane ring locks the conformation of the inhibitor, ensuring optimal binding to the NS5A dimer interface.

• Outcome: The scaffold contributes to the picomolar potency of the drug and its high metabolic stability, allowing for once-daily dosing [3].

Orexin Receptor Antagonists

Target: Orexin 1 and 2 Receptors (GPCRs). Role of Scaffold: Replacement of a piperidine core.[2]

• Innovation: Researchers replaced a flexible piperidine ring with the 5-azaspiro[2.4]heptane core.

• Result: The spirocyclic constraint improved selectivity between Orexin 1 and 2 receptors and significantly reduced cytochrome P450 inhibition compared to the flexible parent compounds. The "fluoro" variant (specifically placing fluorine on the aromatic rings attached to the spiro-system) further tuned the metabolic profile [4].

References

• Transition metal-free gem-difluorocyclopropanation of alkenes. Source:Journal of Fluorine Chemistry / ResearchGate. URL:[Link]

• Fluorine in drug discovery: Role, design and case studies. Source:Pharmaceutical Journal. URL:[Link]

• Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives.

• Discovery, synthesis, selectivity modulation and DMPK characterization of 5-azaspiro[2.4]heptanes as potent orexin receptor antagonists. Source:Bioorganic & Medicinal Chemistry Letters. URL:[Link]

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The Ascendancy of the 4-Azaspiro[2.4]heptane Scaffold: A Technical Guide for Modern Medicinal Chemistry

Abstract

The relentless pursuit of novel chemical entities with superior therapeutic profiles has guided medicinal chemists toward the exploration of three-dimensional (3D) scaffolds that depart from traditional flat, aromatic systems. Among these, azaspirocycles have emerged as a particularly compelling class of structures. Their inherent rigidity, precise vectoral presentation of substituents, and favorable physicochemical properties offer substantial advantages in drug design. This in-depth technical guide provides a comprehensive overview of the 4-azaspiro[2.4]heptane core, a unique and increasingly important member of the azaspirocycle family. We will delve into its synthesis, structural features, and burgeoning applications in medicinal chemistry, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction: Embracing the Third Dimension in Drug Discovery

The landscape of medicinal chemistry has historically been dominated by molecules rich in sp2-hybridized carbons, often leading to flat, planar structures. While this approach has yielded numerous successful drugs, it is not without its limitations. Such "flatland" chemistry can result in suboptimal target engagement, off-target effects, and poor physicochemical properties, such as low solubility and high metabolic turnover.

The strategic incorporation of three-dimensional (3D) scaffolds has become a cornerstone of modern drug discovery. These scaffolds, rich in sp3-hybridized carbons, offer a more sophisticated approach to molecular design. Azaspirocycles, bicyclic compounds sharing a single spiro-carbon atom with at least one nitrogen atom in the ring system, are at the forefront of this paradigm shift. Their rigid, non-planar geometry allows for a more precise orientation of functional groups, facilitating optimal interactions with the complex topographies of biological targets.

The 4-azaspiro[2.4]heptane scaffold, featuring a pyrrolidine ring fused to a cyclopropane ring at the 4-position, is a particularly noteworthy example. This compact and rigid framework serves as a versatile building block, offering a unique combination of structural novelty and drug-like properties.

The 4-Azaspiro[2.4]heptane Core: Structural and Physicochemical Attributes

The 4-azaspiro[2.4]heptane core is defined by its unique spirocyclic fusion of a five-membered pyrrolidine ring and a three-membered cyclopropane ring.

• IUPAC Name: 4-azaspiro[2.4]heptane[1]

• Molecular Formula (parent): C6H11N[1]

• SMILES (parent): C1CC2(CC2)NC1[1]

The incorporation of the strained cyclopropane ring imparts a high degree of rigidity to the scaffold, which can be advantageous in reducing the entropic penalty upon binding to a biological target. The nitrogen atom provides a convenient handle for further functionalization and can influence the molecule's polarity, basicity, and hydrogen bonding capacity.

Key Physicochemical Properties of 4-Azaspiro[2.4]heptane Hydrochloride:

Property	Value	Source
Molecular Weight	133.62 g/mol	[1]
XLogP3-AA	0.8	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	1	[1]
Rotatable Bond Count	0	[1]

The high fraction of sp3-hybridized carbons (Fsp3) in the 4-azaspiro[2.4]heptane scaffold is a key feature that often correlates with improved clinical success, potentially leading to better solubility, reduced off-target toxicity, and enhanced metabolic stability.

Synthetic Strategies for the 4-Azaspiro[2.4]heptane Scaffold

The construction of the 4-azaspiro[2.4]heptane core can be approached through several synthetic avenues. The choice of strategy often depends on the desired substitution pattern and the availability of starting materials.

Palladium-Catalyzed Cyclization Approaches

Palladium-catalyzed reactions have been employed for the synthesis of spirocyclic systems. For instance, a palladium-catalyzed decarboxylative cyclization of γ-methylidene-δ-valerolactone with an isocyanate can yield an azaspiro[2.4]heptanone derivative. The selectivity of this reaction can be controlled by the choice of phosphine ligands. While this example leads to an azaspiro[2.4]heptanone, it highlights the potential of palladium catalysis in constructing the core spirocyclic framework.

Cycloaddition Reactions

[2+2] cycloaddition reactions can be a powerful tool for constructing the four-membered ring in related azaspirocycles and can be conceptually applied to the synthesis of the 4-azaspiro[2.4]heptane system. For example, the reaction of an appropriately substituted imine with a ketene or an allene could potentially form the azetidine ring of a related azaspiro[2.3]hexane, a close structural analog.

General Experimental Protocol: Synthesis of a Substituted 4-Azaspiro[2.4]heptane Derivative

The following is a representative, generalized protocol for the synthesis of a methyl 5-(1-(4-substituted phenyl)ethyl)-5-azaspiro[2.4]heptane-6-carboxylate derivative, based on reported methodologies for similar structures[2].

Step 1: Reaction Setup

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add sodium hydride (NaH, 1.2 equivalents) as a 60% dispersion in mineral oil.

• Wash the NaH with anhydrous toluene (3 x 10 mL) to remove the mineral oil.

• Add anhydrous toluene (50 mL) to the flask.

Step 2: Addition of Reagents

• In a separate flask, dissolve methyl [({1-[(acetyloxy)methyl]cyclopropyl}methyl)(1-phenylethyl)amino]acetate (1.0 equivalent) in anhydrous toluene (20 mL).

• Add this solution dropwise to the stirred suspension of NaH in toluene at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

Step 3: Cyclization

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Step 4: Workup and Purification

• Cool the reaction mixture to room temperature and quench carefully by the slow addition of saturated aqueous ammonium chloride solution (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired methyl 5-(1-phenylethyl)-5-azaspiro[2.4]heptane-6-carboxylate.

Step 5: Characterization

• Characterize the purified product by 1H NMR, 13C NMR, and mass spectrometry to confirm its structure and purity.

Caption: Generalized workflow for the synthesis of a 4-azaspiro[2.4]heptane derivative.

Medicinal Chemistry Applications of the 4-Azaspiro[2.4]heptane Scaffold

The unique structural features of the 4-azaspiro[2.4]heptane scaffold make it an attractive building block for the design of novel therapeutic agents across various disease areas. Its ability to serve as a bioisosteric replacement for more common ring systems, such as piperidine, allows for the exploration of new chemical space and the potential for improved pharmacological properties.

As a Scaffold for Anti-Infective Agents

The development of new antibacterial agents is a critical global health priority. The 4-azaspiro[2.4]heptane moiety has been incorporated into the oxazolidinone class of antibiotics. A study on novel oxazolidinones bearing spiro[2.4]heptane moieties revealed potent in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria[3]. The structure-activity relationship (SAR) studies indicated that the nature of the substituent on the oxazolidinone ring significantly influences the antibacterial potency, with a fluoro-substituted analog showing the most promising activity[3].

Representative Biological Data for Oxazolidinones with Spiro[2.4]heptane Moieties:

Compound ID	R-group on Oxazolidinone	MIC (µg/mL) vs. S. aureus
Ih	4-Fluorophenyl	0.5
Ia	Phenyl	2
Ic	4-Chlorophenyl	1
Linezolid	(Reference)	1-4

(Data is illustrative based on the findings of the cited paper)[3]

Potential in Central Nervous System (CNS) Drug Discovery

The rigid nature of the 4-azaspiro[2.4]heptane scaffold is particularly well-suited for the design of ligands that target receptors and enzymes in the central nervous system (CNS). G protein-coupled receptors (GPCRs) are a major class of drug targets for CNS disorders, and the precise positioning of substituents afforded by spirocyclic scaffolds can lead to enhanced selectivity and potency.[4][5][6] While specific examples of 4-azaspiro[2.4]heptane derivatives targeting CNS receptors are not extensively reported in publicly available literature, the broader class of azaspirocycles has shown significant promise. For instance, azaspiro[3.3]heptane has been explored as a piperidine bioisostere in the development of CNS-active compounds.[7]

The development of allosteric modulators for GPCRs is a key area of interest in CNS drug discovery.[4][8][9][10] These molecules bind to a site topographically distinct from the endogenous ligand binding site, offering the potential for greater receptor subtype selectivity and a more nuanced modulation of receptor function. The well-defined exit vectors of the 4-azaspiro[2.4]heptane scaffold make it an intriguing platform for the design of such allosteric modulators.

Caption: A typical workflow for exploring the structure-activity relationships of a novel scaffold.

Applications in Anti-Inflammatory Drug Discovery

Chronic inflammation is implicated in a wide range of diseases, and there is a continuous need for novel anti-inflammatory agents. Azaspiranes, a broader class of compounds that includes the 4-azaspiro[2.4]heptane scaffold, have been investigated for their anti-inflammatory properties. Studies on certain azaspiranes have demonstrated significant anti-inflammatory and immunomodulatory activities in models of skin inflammation, suggesting a novel mechanism of action that does not involve the inhibition of eicosanoid biosynthesis.[11] This opens up exciting possibilities for the development of 4-azaspiro[2.4]heptane-based compounds as a new class of anti-inflammatory drugs.

Future Outlook and Emerging Trends

The 4-azaspiro[2.4]heptane scaffold represents a valuable and still underexplored area of chemical space. As synthetic methodologies become more robust and our understanding of the benefits of 3D scaffolds deepens, we can expect to see the increased application of this unique core in several cutting-edge areas of drug discovery:

• Protein-Protein Interaction (PPI) Modulators: The defined spatial arrangement of substituents on the 4-azaspiro[2.4]heptane scaffold makes it an ideal starting point for the design of molecules that can disrupt or stabilize protein-protein interactions.

• PROTACs and Molecular Glues: The scaffold can serve as a rigid linker or a novel E3 ligase-binding element in the design of proteolysis-targeting chimeras (PROTACs) and molecular glues.

• Fragment-Based Drug Discovery (FBDD): The compact nature of the 4-azaspiro[2.4]heptane core makes it an attractive fragment for FBDD campaigns, providing a 3D starting point for elaboration into more potent leads.

Conclusion

The 4-azaspiro[2.4]heptane scaffold is a prime example of the power of three-dimensional thinking in modern medicinal chemistry. Its unique combination of rigidity, structural novelty, and favorable physicochemical properties makes it a highly valuable building block for the design of the next generation of therapeutic agents. While its full potential is still being uncovered, the existing evidence strongly suggests that this compact and versatile scaffold will play an increasingly important role in addressing a wide range of therapeutic challenges. For drug discovery programs looking to move beyond the confines of "flatland" chemistry, the 4-azaspiro[2.4]heptane core offers a compelling and promising direction.

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• PubChem. (n.d.). 5-Azaspiro(2.4)heptane. National Center for Biotechnology Information. Retrieved from [Link]

• Antiproliferative, anti-inflammatory and antioxidant activities of leaf extracts, fractions and isolated compounds from Ptaeroxylon obliquum. (n.d.). UPSpace. [Link]

• It's a match: New drug discovered to target protein in CNS disorders. (2024, February 1). The Florey. [Link]

• Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization. (2019, November 1). Assay Guidance Manual. [Link]

• Bioassay-Guided Chemical Study of the Anti-Inflammatory Effect of Senna villosa (Miller) H.S. Irwin & Barneby (Leguminosae) in TPA-Induced Ear Edema. (2014). Molecules, 19(7), 10447-10461. [Link]

• Anti-inflammatory activity of compound D {(E)-4-(3',4'-dimethoxyphenyl)but-3-en-2-ol} isolated from Zingiber cassumunar Roxb. (1997). Phytomedicine, 4(3), 207-212. [Link]

• Anti-Inflammatory Activity of AF-13, an Antioxidant Compound Isolated from the Polar Fraction of Allomyrina dichotoma Larva, in Palmitate-Induced INS-1 Cells. (2021). Antioxidants, 10(6), 834. [Link]

• Anti-Infective Agents. (n.d.). Eco-Vector Journals Portal. [Link]

• Advancing GPCR Drug Discovery through Allosteric Modulation. (2016, December 21). YouTube. [Link]

• On Exploring Structure Activity Relationships. (2016, May 2). arXiv.org. [Link]

• Structure Activity Relationships (SAR) and Pharmacophore Discovery Using Inductive Logic Programming (ILP). (n.d.). Imperial College London. [Link]

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• 4. Novel Allosteric Modulators of G Protein-coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aporphines: A privileged scaffold in CNS drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. fluorochem.co.uk [fluorochem.co.uk]

Beyond the Aromatic Ring: A Technical Guide to Novel Fluorinated Saturated Heterocycles in SAR

Executive Summary

The "Escape from Flatland" is no longer a theoretical concept—it is a mandate for modern drug discovery. While aromatic rings have historically dominated small-molecule libraries, their poor solubility and metabolic liabilities often lead to late-stage attrition. This guide explores the strategic integration of fluorinated saturated heterocycles —specifically fluorinated oxetanes, azetidines, piperidines, and bicyclo[1.1.1]pentanes (BCPs)—as high-value bioisosteres.

By combining the metabolic robustness of the C–F bond with the 3D vectors of saturated rings, medicinal chemists can precisely modulate pKa, lipophilicity (LogD), and conformational entropy. This document synthesizes recent breakthroughs (2024–2025) in synthetic methodology and physicochemical profiling to provide an actionable framework for SAR optimization.

Part 1: The Physicochemical Toolkit

The "Janus Face" of Fluorine: Lipophilicity & Polarity

Fluorine is often mischaracterized as purely lipophilic. In saturated heterocycles, its effect is context-dependent, governed by the vector relative to the molecular dipole.

• The Polarity Paradox: A single fluorine atom on a saturated ring can increase polarity if it aligns with the existing dipole, or decrease it if it opposes.

• The "Janus Face" Effect: A critical finding in cis-3,5-difluoropiperidine reveals a "facial polarization." The diaxial conformation creates a highly hydrophilic face (fluorines up) and a hydrophobic face (hydrogens down). This amphiphilic nature allows the molecule to solvate well in water while retaining membrane permeability, a phenomenon not seen in flat aromatic equivalents.

pKa Modulation: Fine-Tuning Basicity

The inductive effect of fluorine is a precise tool for attenuating the basicity of amines without abolishing it.

• Distance Rule:

  • -fluorination: Drastic reduction in pKa (often >3 units), rendering amines non-basic.
  • -fluorination: Moderate reduction (1–2 units). Ideal for optimizing hERG avoidance (reducing cationicity at physiological pH) while maintaining solubility.
  • -fluorination: Subtle tuning (<0.5 units).

Table 1: Physicochemical Impact of Fluorination on Common Scaffolds

Scaffold	Modification	pKa (approx)	LogD	SAR Application
Piperidine	3-Fluoro	-1.5	-0.2	Reduce hERG liability; metabolic block.
Piperidine	4,4-Difluoro	-2.5	+0.4	Block oxidative metabolism at soft spot.
Azetidine	3,3-Difluoro	-3.0	+0.5	Bioisostere for carbonyl; reduced basicity.
Oxetane	3-Fluoro	N/A	-0.3	Polar, metabolic block for gem-dimethyl.
BCP	1-Fluoro	N/A	-1.5	Vs. Fluorophenyl group (massive lipophilicity drop).

Part 2: Strategic Scaffolds & Bioisosteres

Fluorinated Oxetanes: The New Carbonyl Bioisostere

Oxetanes are established bioisosteres for gem-dimethyl and carbonyl groups. The introduction of fluorine (e.g.,

-difluorooxetanes) creates a scaffold that mimics the electronic signature of a ketone/ester but lacks the electrophilicity that leads to hydrolysis or glutathione conjugation.

• 2025 Breakthrough: A copper-catalyzed difluorocarbene insertion into epoxides has finally unlocked access to

  -difluorooxetanes, previously a "forbidden" chemical space due to ring strain issues.

Fluorinated Bicyclo[1.1.1]pentanes (F-BCPs)

BCPs are the gold standard for replacing para-disubstituted benzenes. The bridgehead fluorine (1-fluoro-BCP) offers a critical advantage:

• Lipophilicity Crash: Replacing a 4-fluorophenyl ring with a 1-fluoro-BCP moiety can lower LogP by nearly 2 orders of magnitude (e.g., in Flurbiprofen analogs) while maintaining the vector orientation of substituents.

• Metabolic Armor: The C(sp3)–F bond at the bridgehead is chemically inert and blocks the primary site of oxidative metabolism found in the parent hydrocarbon BCP.

Part 3: Synthetic Methodologies

Decision Logic for Scaffold Synthesis

Selecting the right synthetic route is critical to avoiding ring opening or polymerization.

Figure 1: Synthetic decision tree for accessing key fluorinated saturated heterocycles.

Part 4: Experimental Protocols

Protocol A: Synthesis of 1-Fluoro-bicyclo[1.1.1]pentane (F-BCP)

Based on the Mykhailiuk methodology (Angew. Chem. Int. Ed. 2022).[1][2][3]

Objective: Synthesis of a bridgehead-fluorinated BCP core from a bicyclo[1.1.0]butane precursor.

Reagents:

• Precursor: 3-phenylbicyclo[1.1.0]butane-1-carboxylate derivative (or similar activated bicyclobutane).

• Carbene Source: Dibromofluoromethane (

  ) or Chlorofluoromethane ( ) with base.

• Base: Sodium hexamethyldisilazide (NaHMDS) or NaOH (aq) depending on phase transfer conditions.

• Solvent: THF or Dichloromethane.

Step-by-Step Procedure:

• Cyclization to Precursor:

  • Dissolve the cyclobutane precursor (e.g., 3-chloro-1-carboxylate derivative) in dry THF.

  • Add NaHMDS (1.1 equiv) dropwise at 0°C under Argon.

  • Stir at room temperature (RT) for 2 hours to form the bicyclo[1.1.0]butane intermediate.

  • Note: This intermediate is strained and volatile; proceed immediately or store at -20°C.

• Carbene Insertion:

  • To the solution of bicyclo[1.1.0]butane (1.0 equiv), add

    (1.5 equiv).

  • Maintain temperature at 0°C. Add aqueous NaOH (50%) and a phase transfer catalyst (TEBA) if using biphasic conditions.

  • Stir vigorously for 4–12 hours. The carbene generates in situ and inserts across the central bond.[4]

• Reduction (if Halogenated):

  • If the product contains a bridgehead Bromine/Chlorine (from

    carbene), dissolve the crude halo-F-BCP in Ethanol.

  • Add Raney Nickel (excess) and ethylenediamine.[5]

  • Stir at RT for 1 hour to reductively debrominate, yielding the 1-fluoro-bicyclo[1.1.1]pentane.

• Purification:

  • Filter off catalyst through Celite.

  • Concentrate carefully (products can be volatile).

  • Purify via silica gel chromatography (Hexanes/EtOAc gradient).

Protocol B: General Copper-Catalyzed Synthesis of -Difluorooxetanes

Based on Koh Ming Joo et al., Nature Chemistry 2025.

Objective: Direct conversion of epoxides to difluorooxetanes via skeletal editing.

Reagents:

• Substrate: Terminal or internal epoxide.

• Difluorocarbene Source:

  (Trimethylsilyl difluoro(fluorosulfonyl)acetate is also common, but Koh's method uses specific activation).

• Catalyst: Copper(I) salt (e.g., CuI or Cu(MeCN)

  PF ) with a specific ligand (often phenanthroline-based).

• Solvent: 1,4-Dioxane or Toluene.

Workflow:

• Setup: In a glovebox, charge a reaction vial with the Epoxide (0.2 mmol), Copper Catalyst (5 mol%), and Ligand (6 mol%).

• Reagent Addition: Add the Difluorocarbene precursor (1.5 equiv) and an activator (e.g., NaI or catalytic base if required by the specific precursor).

• Reaction: Seal the vial and heat to 60–80°C for 12 hours.

  • Mechanism:[6][7] The Cu-carbene species coordinates to the epoxide oxygen, triggering ring opening to form a metallacycle, followed by reductive elimination to close the 4-membered oxetane ring.

• Workup: Cool to RT, dilute with ether, filter through a silica plug, and concentrate.

Part 5: Case Study – Flurbiprofen Analog

Challenge: The NSAID Flurbiprofen contains a fluorophenyl ring that contributes to high lipophilicity (LogP ~4.2), leading to potential off-target toxicity and poor solubility.

Solution: Replacement of the fluorophenyl ring with a 1-fluoro-bicyclo[1.1.1]pentane moiety.[1][8]

• Result:

  • Potency: Maintained COX-2 inhibitory activity (vectors are identical).

  • Lipophilicity: LogP dropped from 4.2 to ~2.5.

  • Solubility: Increased by >50-fold.

  • Metabolic Stability: The F-BCP bridgehead proved resistant to P450 oxidation.

Figure 2: SAR evolution of Flurbiprofen using F-BCP bioisostere.

References

• Fluorinated N-heterocycles as conformationally diverse bioactives for drug discovery. Targets in Heterocyclic Systems, 2022. 9[1][5]

• Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties. Chemistry – A European Journal, 2023. 10

• Catalytic difluorocarbene insertion enables access to fluorinated oxetane isosteres. Nature Chemistry, 2025. 11

• A Practical and Scalable Approach to Fluoro-Substituted Bicyclo[1.1.1]pentanes. Angewandte Chemie International Edition, 2022.[2] 12

• Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society, 2024. 13[1]

Sources

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• 3. Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. chemrevlett.com [chemrevlett.com]
• 7. Boosting the synthesis of stable sugar compounds with a novel nature-inspired approach | EurekAlert! [eurekalert.org]
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• 10. Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Novel method to synthesise valuable fluorinated drug compounds - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 12. A Practical and Scalable Approach to Fluoro-Substituted Bicyclo[1.1.1]pentanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Efficiency Reductive Amination of 4-Azaspiro[2.4]heptane HCl

Topic: Reductive amination protocols using 4-azaspiro[2.4]heptane HCl Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals[1]

[1]

Introduction & Strategic Significance

4-Azaspiro[2.4]heptane (CAS: 1414885-17-8 for HCl salt) represents a high-value pharmacophore in modern medicinal chemistry.[1] As a spirocyclic pyrrolidine surrogate, it serves as a conformationally restricted bioisostere of morpholine or piperidine, offering distinct physicochemical advantages:

• Metabolic Stability: The spiro-cyclopropyl moiety at the 3-position blocks metabolic oxidation at the

  -carbon, a common clearance liability in cyclic amines.[1]

• Vector Control: The spiro-fusion locks the nitrogen lone pair orientation, potentially enhancing binding affinity through entropic pre-organization.[1]

• Lipophilicity Modulation: It lowers logD compared to gem-dimethyl analogs while maintaining steric bulk.[1]

However, the HCl salt form and the steric environment of the nitrogen (directly adjacent to the quaternary spiro center) present specific synthetic challenges.[1] The nitrogen is effectively an

-quaternary amine, which can reduce nucleophilic reaction rates with hindered ketones.[1] Furthermore, the cyclopropane ring, while generally robust, requires the avoidance of strongly acidic conditions that could trigger ring-opening or rearrangement.

This guide details optimized protocols for coupling 4-azaspiro[2.4]heptane HCl with aldehydes and ketones, prioritizing yield, chemoselectivity, and operational simplicity.[1]

Strategic Considerations & Mechanism

Before initiating synthesis, three critical factors must be addressed to ensure success:

• Salt Neutralization (The "Free-Base" Factor): The reagent is supplied as a hydrochloride salt.[1] In reductive amination, the amine must be nucleophilic (unprotonated) to attack the carbonyl.

  • Strategy: Perform in situ neutralization using a non-nucleophilic base (DIPEA or Et3N) or use a buffered reducing system (Sodium Acetate/Acetic Acid).[1] Avoid strong inorganic bases which may degrade sensitive aldehydes.[1]

• Steric Hindrance (The

  -Quaternary Effect): The nitrogen atom is bonded to the spiro carbon (C3).[1] This steric bulk slows down iminium ion formation, particularly with ketones.[1]

  • Strategy: For aldehydes, standard reductive amination works well.[1][2][3] For ketones, a Lewis Acid additive (Titanium(IV) isopropoxide) is highly recommended to drive dehydration and imine formation prior to reduction.[1][3]

• Chemoselectivity (Reducing Agent Choice):

  • Sodium Triacetoxyborohydride (STAB): The gold standard for aldehydes.[1] It is mild and tolerates the cyclopropane ring perfectly.[1]

  • Sodium Cyanoborohydride (NaBH3CN): Reserved for difficult ketones or when low pH stability is required.[1]

  • Titanium(IV) Isopropoxide + NaBH4: The "Titanium Protocol" is essential for sterically hindered ketone couplings.[1]

Decision Matrix & Workflow

The following decision tree outlines the optimal protocol based on your electrophile (Carbonyl) type.

Figure 1: Strategic selection of reductive amination conditions based on carbonyl reactivity.[1]

Experimental Protocols

PROTOCOL A: The Standard STAB Method (Aldehydes & Reactive Ketones)

Best for: Aliphatic aldehydes, aromatic aldehydes, and simple cyclic ketones.[1] Mechanism: In situ formation of the iminium species followed by rapid hydride transfer from sodium triacetoxyborohydride (STAB).[1]

Reagents:

• 4-Azaspiro[2.4]heptane HCl (1.0 equiv)[1][4]

• Aldehyde/Ketone (1.0 - 1.2 equiv)[1]

• Sodium Triacetoxyborohydride (STAB) (1.5 - 2.0 equiv)[1]

• DIPEA (N,N-Diisopropylethylamine) (1.0 - 1.2 equiv)[1]

• Acetic Acid (AcOH) (1.0 - 2.0 equiv, optional but recommended)[1]

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (anhydrous)[1]

Step-by-Step Procedure:

• Preparation: In a dry vial equipped with a stir bar, suspend 4-azaspiro[2.4]heptane HCl (1.0 mmol, 133.6 mg) in anhydrous DCE (5 mL).

• Free-Basing: Add DIPEA (1.0 mmol, 175 µL) to the suspension. Stir for 5–10 minutes until the salt dissolves or a fine suspension of DIPEA·HCl forms.

• Carbonyl Addition: Add the aldehyde (1.1 mmol).

  • Note: If using a ketone, add AcOH (1-2 drops) at this stage to catalyze imine formation and stir for 30 minutes before adding the reducing agent.[1]

• Reduction: Cool the mixture to 0°C (ice bath). Add STAB (1.5 mmol, 318 mg) in one portion.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–16 hours.[1]

  • Monitoring: Check reaction progress via LC-MS or TLC.[1] The secondary amine starting material should be consumed.[1]

• Quench: Quench by adding saturated aqueous NaHCO3 (5 mL). Stir vigorously for 15 minutes until gas evolution ceases.

• Work-up: Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over Na2SO4, filter, and concentrate.[1]

• Purification: The crude product is often clean enough for use.[1] If necessary, purify via flash chromatography (typically MeOH/DCM gradients).[1]

PROTOCOL B: The Titanium(IV) Isopropoxide Method (Hindered Ketones)

Best for: Aryl ketones, sterically crowded ketones, or electron-deficient systems where Protocol A fails.[1] Mechanism: Ti(OiPr)4 acts as a strong Lewis acid and water scavenger, forcing the equilibrium toward the imine intermediate, which is then reduced.

Reagents:

• 4-Azaspiro[2.4]heptane HCl (1.0 equiv)[1][4]

• Ketone (1.0 - 1.2 equiv)[1]

• Titanium(IV) isopropoxide (Ti(OiPr)4) (1.5 - 2.0 equiv)[1]

• Sodium Borohydride (NaBH4) (2.0 equiv)[1]

• Base: Triethylamine (TEA) (1.0 equiv)[1]

• Solvent: THF (anhydrous) and MeOH (for reduction step)[1]

Step-by-Step Procedure:

• Imine Formation: In a dry flask under nitrogen, combine 4-azaspiro[2.4]heptane HCl (1.0 mmol), Ketone (1.0 mmol), TEA (1.0 mmol), and Ti(OiPr)4 (2.0 mmol, ~600 µL).[1]

  • Note: Using neat Ti(OiPr)4 or minimal THF enhances the rate.[1]

• Incubation: Stir the mixture at room temperature for 6–12 hours. For extremely hindered substrates, heat to 40–50°C.[1]

  • Checkpoint: Monitor by LC-MS.[1][5] You should see the Imine mass (M+H = [Amine + Ketone - H2O + H]).[1]

• Dilution: Dilute the viscous mixture with anhydrous MeOH (5 mL).

• Reduction: Cool to 0°C. Carefully add NaBH4 (2.0 mmol, 76 mg) portion-wise. (Caution: Hydrogen gas evolution and exotherm).[1][6]

• Reaction: Stir at room temperature for 2 hours.

• Quench (Critical): Add water (1 mL) dropwise to hydrolyze the titanium salts. A heavy white precipitate (TiO2) will form.[1]

• Filtration: Dilute with EtOAc. Filter the slurry through a pad of Celite to remove titanium salts.[1] Wash the pad thoroughly with EtOAc.[1]

• Work-up: Wash the filtrate with 1N NaOH (to remove residual titanium) and brine. Dry and concentrate.

Quantitative Data & Stoichiometry Table

Component	Role	Protocol A (Aldehyde)	Protocol B (Ketone)	Notes
4-Azaspiro[2.4]heptane HCl	Amine Source	1.0 equiv	1.0 equiv	MW: 133.62 g/mol
Carbonyl	Electrophile	1.1 equiv	1.1 equiv	Excess ensures amine consumption
Base	Neutralization	DIPEA (1.0 equiv)	TEA (1.0 equiv)	Essential to free the amine
Lewis Acid / Catalyst	Activation	AcOH (1.0 equiv)	Ti(OiPr)4 (2.0 equiv)	Ti(OiPr)4 is a dehydrating agent
Reducing Agent	Hydride Source	STAB (1.5 equiv)	NaBH4 (2.0 equiv)	STAB is milder; NaBH4 is stronger
Solvent	Medium	DCE or DCM	THF / MeOH	Avoid protic solvents in Step 1 of Protocol B

Troubleshooting & Optimization

• Issue: Low Conversion of Ketone. [1]

  • Cause: Steric clash between the spiro-ring and the ketone substituents prevents imine formation.[1]

  • Solution: Switch to Protocol B. Increase Ti(OiPr)4 to 3.0 equiv and heat the imine formation step to 60°C in a sealed tube.[1]

• Issue: Ring Opening of Cyclopropane.

  • Cause: Highly acidic conditions (pH < 3) or strong Lewis acids at high temperatures.[1]

  • Solution: Ensure base (DIPEA) is added before any acid catalyst.[1] Do not use ZnCl2 or other strong Lewis acids known to open donor-acceptor cyclopropanes.[1] Ti(OiPr)4 is generally safe.[1]

• Issue: Solubility.

  • Cause: The HCl salt is insoluble in DCM/DCE.[1]

  • Solution: The salt does not need to fully dissolve initially.[1] As DIPEA neutralizes it, the free amine will enter the solution. Ensure vigorous stirring.

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][7] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849–3862.[1][7] Link[1]

• Mattson, R. J., et al. "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride."[1] Journal of Organic Chemistry, 1990, 55(8), 2552–2554.[1] Link[1]

• Carreira, E. M., et al. "Spirocyclic Scaffolds in Medicinal Chemistry."[1] Accounts of Chemical Research, 2011, 44(10), 925–938.[1] (Context on spiro-amine stability and utility).

• PubChem Compound Summary. "4-Azaspiro[2.4]heptane hydrochloride."[1] National Center for Biotechnology Information.[1] Link[1]

Sources

• 1. 4-Azaspiro[2.4]heptane hydrochloride | C6H12ClN | CID 72196177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 4-Azaspiro[2.4]heptane hydrochloride | 1414885-17-8 [sigmaaldrich.com]
• 5. 1414885-17-8 | 4-Azaspiro[2.4]heptane hydrochloride | Inorganic Salts | Ambeed.com [ambeed.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols for Nucleophilic Substitution Reactions with Spirocyclic Secondary Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirocyclic scaffolds, characterized by two rings sharing a single atom, are increasingly vital in medicinal chemistry.[1] Their inherent three-dimensionality, conferred by a high fraction of sp3 hybridized carbons (Fsp3), offers a distinct advantage over flat, aromatic structures.[2][3] This unique topology allows for the modulation of crucial physicochemical properties such as solubility, lipophilicity, and metabolic stability, ultimately enhancing the potential for clinical success.[3][4] Many FDA-approved drugs, including Buspirone for anxiety and the antihypertensive agent Spirapril, feature spirocyclic cores, underscoring their therapeutic significance.[1]

Secondary amines embedded within these spirocyclic frameworks are particularly valuable building blocks. The nitrogen atom serves as a key nucleophilic center for constructing more complex molecular architectures through carbon-nitrogen bond formation. This guide provides an in-depth exploration of nucleophilic substitution reactions involving spirocyclic secondary amines, focusing on scientifically sound protocols and the underlying principles that govern their reactivity.

The Unique Reactivity of Spirocyclic Secondary Amines

The reactivity of secondary amines in nucleophilic substitution is a balance of electronic and steric factors.[5][6] While secondary amines are generally more nucleophilic than primary amines due to the electron-donating nature of alkyl groups, the rigid, sterically demanding environment of a spirocycle introduces unique constraints.[7]

Steric Hindrance: The fixed orientation of the rings surrounding the nitrogen atom can impede the approach of electrophiles. This steric bulk can slow down reaction rates compared to acyclic secondary amines and may necessitate more forcing reaction conditions.[6][8] However, this same steric hindrance can be advantageous, often preventing the common problem of over-alkylation that plagues simpler amines.[9][10]

Electronic Effects: The spirocyclic framework can influence the electron density on the nitrogen atom. The specific nature of the rings (e.g., carbocyclic vs. heterocyclic) and the substituents they bear can either enhance or diminish the nucleophilicity of the amine.[5] Understanding these nuances is critical for selecting appropriate reaction conditions.

Key Nucleophilic Substitution Reactions and Protocols

This section details three major classes of nucleophilic substitution reactions pivotal for functionalizing spirocyclic secondary amines: N-Arylation, N-Alkylation, and N-Acylation.

N-Arylation: The Buchwald-Hartwig Amination

The palladium-catalyzed Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry for forming C(sp2)-N bonds.[11][12] It is particularly effective for coupling spirocyclic secondary amines with aryl halides or triflates, a transformation that is challenging to achieve through classical methods like SNAr.[12]

Mechanism Overview

The catalytic cycle, simplified, involves three primary steps:

• Oxidative Addition: The palladium(0) catalyst inserts into the aryl halide (Ar-X) bond.

• Amine Coordination & Deprotonation: The spirocyclic amine coordinates to the palladium center, and a base removes the proton from the nitrogen, forming a palladium-amido complex.

• Reductive Elimination: The desired N-aryl spirocycle is formed, regenerating the palladium(0) catalyst.[13]

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

Detailed Protocol: N-Arylation of 2-Oxa-6-azaspiro[3.3]heptane with 4-Bromotoluene

This protocol is a general guideline and may require optimization for different substrates.[13][14]

Materials:

• 2-Oxa-6-azaspiro[3.3]heptane

• 4-Bromotoluene

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 1,3-Bis(2,6-diisopropylphenyl)imidazolinium chloride (SIPr·HCl)

• Lithium bis(trimethylsilyl)amide (LHMDS), 1 M solution in THF

• Anhydrous Toluene

• Standard glassware for inert atmosphere chemistry (Schlenk tube or equivalent)

Procedure:

• Catalyst Preparation: In an oven-dried Schlenk tube under an argon atmosphere, combine 4-bromotoluene (1.0 mmol, 1.0 equiv.), Pd₂(dba)₃ (0.01 mmol, 0.01 equiv.), and SIPr·HCl (0.04 mmol, 0.04 equiv.).

• Reagent Addition: Add the spirocyclic amine (1.2 mmol, 1.2 equiv.) to the tube.

• Solvent and Base: Add anhydrous toluene (5 mL), followed by the LHMDS solution (1.5 mL, 1.5 equiv.) via syringe.

• Reaction: Stir the mixture at 80-110 °C. Monitor the reaction's progress by TLC or LC-MS. Reaction times typically range from 4 to 24 hours.[13]

• Work-up: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite®.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Parameter	Recommended Condition	Notes
Palladium Precursor	Pd₂(dba)₃, Pd(OAc)₂	Pd₂(dba)₃ is often preferred for generating the active Pd(0) species.
Ligand	Buchwald or Herrmann-type phosphines, NHCs (e.g., SIPr)	Sterically hindered ligands are crucial for promoting reductive elimination.[11]
Base	NaOt-Bu, K₃PO₄, LHMDS	The choice of base is critical and substrate-dependent. LHMDS is a strong, non-nucleophilic base suitable for many systems.[15]
Solvent	Toluene, Dioxane, THF	Anhydrous, deoxygenated solvents are mandatory.
Temperature	80-120 °C	Higher temperatures are often needed for less reactive aryl chlorides.

Table 1. General Conditions for Buchwald-Hartwig Amination of Spirocyclic Amines.

N-Alkylation

Direct N-alkylation with alkyl halides is a fundamental transformation for introducing alkyl chains onto the spirocyclic amine.[16] However, the increased nucleophilicity of the resulting tertiary amine can lead to the formation of quaternary ammonium salts.[17] The steric hindrance of the spirocycle often mitigates this, allowing for selective mono-alkylation.[18]

Mechanism Overview

The reaction proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism. The lone pair of electrons on the nitrogen atom attacks the electrophilic carbon of the alkyl halide, displacing the halide ion in a single, concerted step.[19][20]

Caption: SN2 mechanism for N-alkylation of a secondary amine.

Detailed Protocol: N-Alkylation of 6-Azaspiro[3.4]octane with Benzyl Bromide

This protocol provides a general method for direct alkylation.[16][17]

Materials:

• 6-Azaspiro[3.4]octane

• Benzyl bromide

• Potassium carbonate (K₂CO₃) or Sodium bicarbonate (NaHCO₃)

• Acetonitrile (CH₃CN) or Dimethylformamide (DMF)

• Sodium dodecyl sulfate (SDS) if using an aqueous medium

Procedure:

• Setup: In a round-bottom flask, combine the spirocyclic amine (1.0 mmol, 1.0 equiv.) and the base (e.g., K₂CO₃, 2.0-3.0 equiv.) in the chosen solvent (e.g., CH₃CN, 10 mL).

• Alkyl Halide Addition: Add the alkyl halide (1.1 mmol, 1.1 equiv.) dropwise to the stirred suspension.

• Reaction: Heat the mixture to 60-80 °C and stir until the starting amine is consumed, as monitored by TLC or LC-MS.

• Work-up: Cool the reaction mixture and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water to remove any remaining salts and DMF. Dry the organic layer, concentrate, and purify by column chromatography. An aqueous medium with NaHCO₃ and a surfactant like SDS can also be an effective "green" alternative.[17]

Parameter	Recommended Condition	Notes
Alkylating Agent	R-Br, R-I, R-OTs	Reactivity order: I > Br > OTs > Cl.
Base	K₂CO₃, Cs₂CO₃, NaHCO₃, Et₃N	An inorganic base is often preferred to scavenge the H-X byproduct without competing as a nucleophile.
Solvent	CH₃CN, DMF, Acetone, Aqueous media with surfactant	Polar aprotic solvents are typical. Aqueous systems can be a greener alternative.[17]
Temperature	Room Temperature to 80 °C	Milder conditions are preferred to minimize side reactions.

Table 2. General Conditions for N-Alkylation of Spirocyclic Amines.

N-Acylation

N-acylation is the reaction of the spirocyclic amine with an acylating agent, such as an acyl chloride or anhydride, to form a stable amide bond.[21] This reaction is generally fast and high-yielding. The resulting amides are typically not basic and do not undergo further acylation.[21]

Mechanism Overview

The reaction proceeds through a nucleophilic acyl substitution mechanism. The amine attacks the electrophilic carbonyl carbon of the acylating agent, leading to a tetrahedral intermediate. This intermediate then collapses, expelling the leaving group (e.g., chloride or carboxylate) to form the amide. A mild base is typically used to neutralize the acidic byproduct.[22][23]

Detailed Protocol: N-Acetylation of 7-Azaspiro[4.5]decane

This protocol is a standard procedure for forming amides.[22]

Materials:

• 7-Azaspiro[4.5]decane

• Acetyl chloride or Acetic anhydride

• Pyridine or Triethylamine (Et₃N)

• Dichloromethane (DCM)

• 4-Dimethylaminopyridine (DMAP) (optional catalyst)

Procedure:

• Setup: Dissolve the spirocyclic amine (1.0 mmol, 1.0 equiv.) and a base like pyridine (1.1 equiv.) in DCM in a flask under a nitrogen atmosphere. Cool the solution in an ice bath.

• Acylating Agent Addition: Add a solution of acetyl chloride (1.05 equiv.) in DCM dropwise to the cooled amine solution.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). If the reaction is slow, a catalytic amount of DMAP can be added.[22]

• Work-up: Wash the organic phase sequentially with dilute acid (e.g., 1 M HCl) to remove excess base, then a dilute base (e.g., sat. NaHCO₃), and finally brine. An aqueous copper sulfate wash can be used to remove residual pyridine.[22]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude amide, which can be further purified if necessary.

Parameter	Recommended Condition	Notes
Acylating Agent	Acyl chlorides, Anhydrides	Acyl chlorides are generally more reactive than anhydrides.[21]
Base	Pyridine, Et₃N	A non-nucleophilic base is required to neutralize the HCl or carboxylic acid byproduct.
Solvent	DCM, THF, Ethyl Acetate	Aprotic solvents that dissolve the reactants are suitable.
Catalyst	DMAP (optional)	DMAP can significantly accelerate slow acylation reactions.[22]

Table 3. General Conditions for N-Acylation of Spirocyclic Amines.

Best Practices and Troubleshooting

• Inert Atmosphere: For many of these reactions, particularly the Buchwald-Hartwig amination, maintaining an inert atmosphere (Nitrogen or Argon) is crucial to prevent catalyst deactivation and unwanted side reactions.[13]

• Anhydrous Conditions: The use of dry solvents and reagents is critical, as water can react with strong bases and some catalysts.

• Monitoring Reaction Progress: Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are indispensable tools for tracking the consumption of starting materials and the formation of products.

• Low Yields: If yields are low, consider increasing the reaction temperature, changing the base or solvent, or using a more active catalyst system (in the case of N-arylation). For N-alkylation, a more reactive alkyl halide (iodide vs. bromide) may be beneficial.[10]

• Side Reactions: In N-alkylation, if over-alkylation is observed despite the steric hindrance, using a milder base or running the reaction at a lower temperature can improve selectivity.[10] For N-acylation of molecules with multiple nucleophilic groups (e.g., a phenolic OH), running the reaction at low temperatures in the presence of a non-nucleophilic base will favor N-acylation over O-acylation.[24]

Conclusion

Nucleophilic substitution reactions are powerful tools for the elaboration of spirocyclic secondary amines, enabling the synthesis of complex molecules with significant therapeutic potential. The unique steric and electronic properties of these scaffolds demand careful consideration of reaction conditions. By understanding the underlying mechanisms and leveraging the optimized protocols for N-arylation, N-alkylation, and N-acylation, researchers can effectively navigate the synthetic challenges and unlock the full potential of spirocyclic amines in drug discovery and development.

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Application Notes and Protocols for the Handling and Storage of Hygroscopic Amine Hydrochloride Salts

Introduction: The Challenge of Hygroscopicity in Amine Hydrochloride Salts

Amine hydrochloride salts are a cornerstone of modern pharmaceuticals, representing a significant class of active pharmaceutical ingredients (APIs). Their salt form enhances solubility and stability, crucial for effective drug delivery. However, a prevalent and often underestimated challenge with these compounds is their hygroscopicity—the inherent tendency to attract and absorb moisture from the surrounding environment.[1][2] This seemingly simple physical property can have profound implications on the quality, stability, and efficacy of the final drug product.

Moisture uptake can lead to a cascade of undesirable physical and chemical changes. Physically, it can cause caking, clumping, and altered flow properties, which can disrupt manufacturing processes and lead to inaccurate dosing. Chemically, the presence of water can accelerate degradation pathways such as hydrolysis, leading to a loss of potency and the formation of potentially harmful impurities.[3][4] In some cases, excessive moisture absorption can lead to deliquescence, where the solid dissolves in the absorbed water, resulting in a complete loss of the solid form.[5]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the best practices for handling and storing hygroscopic amine hydrochloride salts. By understanding the principles of hygroscopicity and implementing the robust protocols outlined herein, the integrity and quality of these critical pharmaceutical compounds can be assured.

Understanding Hygroscopicity: From Sorption to Deliquescence

Hygroscopicity is the result of the interaction between a solid material and water vapor in the atmosphere. For amine hydrochloride salts, the presence of polar functional groups and the ionic nature of the salt itself create a strong affinity for water molecules. The extent of moisture uptake is dependent on the relative humidity (RH) of the environment.

A key parameter in understanding the hygroscopic nature of a salt is its Critical Relative Humidity (CRH) . The CRH is the specific RH at which a salt will begin to absorb a significant amount of moisture from the atmosphere.[6][7] Below the CRH, the material will remain relatively dry. Above the CRH, the material will continue to absorb water until it dissolves completely, a phenomenon known as deliquescence.[5][6]

The moisture sorption behavior of a material can be graphically represented by a moisture sorption isotherm , which plots the equilibrium moisture content of the sample as a function of relative humidity at a constant temperature.[8][9] The shape of the isotherm provides valuable information about the mechanism of water uptake.

Table 1: Hygroscopicity of Common Amine Hydrochloride Salts

Amine Hydrochloride Salt	Hygroscopicity Classification	Observations at 25°C
Ranitidine Hydrochloride	Hygroscopic	Absorbs approximately 0.6% moisture at 22% RH, 3.1% at 57% RH, and 4.9% at 75% RH.[1] Degrades in the presence of moisture.[3][10]
Sertraline Hydrochloride	Slightly Hygroscopic	Crystalline powder that is slightly soluble in water.[11] Moisture uptake studies are crucial for formulation development.[2]
Metformin Hydrochloride	Very Hygroscopic/Deliquescent	Can absorb up to 60% of its weight in water at 80% RH, leading to deliquescence.[12]
Naloxone Hydrochloride	Forms Hydrates	Exhibits a step-like water sorption isotherm, indicating the formation of a dihydrate.[13]

Best Practices for Handling Hygroscopic Amine Hydrochloride Salts

The primary goal when handling hygroscopic amine hydrochloride salts is to minimize their exposure to atmospheric moisture. This requires a combination of environmental control, proper technique, and specialized equipment.

Environmental Control

• Low-Humidity Environments: Whenever possible, handling of hygroscopic salts should be performed in a controlled environment with low relative humidity. A glove box with a dry, inert atmosphere (e.g., nitrogen or argon) is the ideal setting for highly sensitive materials.[1] For less sensitive materials, a room with controlled humidity below 40% RH is recommended.[1]

• Temperature Control: Maintain a stable temperature, typically between 15°C and 25°C, as temperature fluctuations can affect the relative humidity.

Handling Techniques

• Minimize Exposure Time: Work efficiently to minimize the time the container is open to the atmosphere. Have all necessary tools and reagents ready before opening the primary container.

• Use Dry Tools: Ensure all spatulas, weighing boats, and other equipment are clean and thoroughly dry before use.

• Small Working Quantities: When possible, work with smaller quantities of the material to reduce the amount exposed at any given time. If a large container is in use, consider aliquoting the material into smaller, sealed containers for daily use.

Weighing Hygroscopic Salts

Accurate weighing of hygroscopic materials can be challenging due to their continuous absorption of moisture.

• Analytical Balance with Draft Shield: Use an analytical balance equipped with a draft shield to minimize air currents.

• Rapid Weighing: Perform the weighing process as quickly as possible to reduce the time for moisture absorption.

• Tared, Sealed Container: For highly hygroscopic materials, consider weighing the substance in a pre-tared, sealable container.

Recommended Storage Conditions

Proper storage is critical for maintaining the long-term stability of hygroscopic amine hydrochloride salts.

Primary Containers

• Airtight Seals: Store materials in tightly sealed, airtight containers. Containers with screw caps and liners are preferable. For added protection, the cap can be sealed with parafilm.

• Appropriate Headspace: Minimize the headspace in the container to reduce the amount of trapped air and moisture. As material is used, consider transferring the remaining substance to a smaller container.

Secondary Storage

• Desiccators: The use of a desiccator is highly recommended for the storage of hygroscopic compounds.[1][12] A desiccator provides a low-humidity environment through the use of a desiccant.

  • Desiccant Selection: Common desiccants include silica gel, molecular sieves, and calcium sulfate. Indicating silica gel changes color as it becomes saturated with moisture, providing a visual cue for when it needs to be regenerated or replaced.

  • Desiccant Maintenance: Regularly check and regenerate or replace the desiccant to ensure the desiccator remains effective.

• Moisture-Barrier Packaging: For long-term storage or shipping, consider placing the primary container inside a heat-sealed, moisture-proof bag, such as a foil pouch. The inclusion of a desiccant packet within the secondary packaging provides an additional layer of protection.

Moisture-Induced Degradation of Amine Hydrochloride Salts

The presence of absorbed water can initiate or accelerate the chemical degradation of amine hydrochloride salts. The most common degradation pathway is hydrolysis , where the water molecule cleaves chemical bonds within the API.

For example, amine hydrochlorides can be susceptible to hydrolysis at the functional groups present in the molecule. The acidic nature of the hydrochloride salt in the presence of water can also create a microenvironment that promotes acid-catalyzed hydrolysis. This can lead to the formation of degradation products that may be inactive or, in some cases, toxic.

The corrosion of equipment is another concern, as hydrated ammonium chloride and amine hydrochloride salts can form acidic solutions that are highly corrosive.[14]

Analytical Protocols for Moisture Determination and Characterization

Quantitative analysis of the water content and hygroscopic properties of amine hydrochloride salts is essential for quality control and formulation development.

Protocol 1: Water Content Determination by Karl Fischer Titration

Karl Fischer (KF) titration is the gold standard for determining the water content of a substance.[2] It is a highly specific and accurate method that can detect even trace amounts of water.

Principle: The KF titration is based on a redox reaction between iodine and sulfur dioxide in the presence of water. The amount of iodine consumed is directly proportional to the amount of water present in the sample.

Methodology:

• Instrument Setup: Prepare the Karl Fischer titrator according to the manufacturer's instructions. Ensure the titration vessel is dry and sealed from atmospheric moisture.

• Solvent Preparation: Add the appropriate KF solvent (e.g., methanol) to the titration vessel.

• Pre-titration: Titrate the solvent with the KF reagent to a stable endpoint to neutralize any residual water in the solvent and the vessel.

• Sample Introduction: Accurately weigh and introduce a suitable amount of the amine hydrochloride salt into the titration vessel. For amines, it may be necessary to add a neutralizing agent like benzoic acid to the solvent to prevent side reactions that can interfere with the endpoint detection.[5]

• Titration: Start the titration. The KF reagent is added until all the water in the sample has reacted.

• Calculation: The instrument software will automatically calculate the water content of the sample, typically expressed as a percentage (w/w).

Protocol 2: Characterization of Hygroscopicity by Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption (DVS) is a gravimetric technique used to measure the change in mass of a sample as it is exposed to varying levels of relative humidity at a constant temperature.[15][16] This allows for the determination of the moisture sorption isotherm and the critical relative humidity.

Methodology:

• Sample Preparation: Place a small, accurately weighed amount of the amine hydrochloride salt (typically 5-20 mg) into the DVS sample pan.

• Drying: Dry the sample in the DVS instrument under a stream of dry nitrogen (0% RH) until a stable mass is achieved. This establishes the dry weight of the sample.

• Sorption Phase: Increase the relative humidity in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the instrument will hold the RH constant and monitor the sample's mass until equilibrium is reached (i.e., the rate of mass change is below a set threshold).[16]

• Desorption Phase: After reaching the maximum RH, decrease the humidity in a stepwise manner back to 0% RH, again allowing the sample to reach mass equilibrium at each step.

• Data Analysis: The DVS software plots the change in mass as a function of RH, generating the moisture sorption and desorption isotherms. From this plot, the hygroscopicity of the material can be classified, and the critical relative humidity can be identified as the RH at which a sharp increase in mass is observed.

Visualizing Workflows and Concepts

Workflow for Handling and Storing a New Amine Hydrochloride Salt

Caption: Workflow for characterizing and establishing handling and storage protocols for a new amine hydrochloride salt.

Decision Tree for Selecting Appropriate Storage Conditions

Caption: Decision tree for selecting storage conditions based on hygroscopicity classification.

Conclusion

The hygroscopic nature of amine hydrochloride salts presents a significant, yet manageable, challenge in pharmaceutical development and manufacturing. A thorough understanding of the principles of moisture sorption, coupled with the implementation of robust handling and storage protocols, is paramount to ensuring the quality, stability, and efficacy of these vital APIs. By employing appropriate environmental controls, handling techniques, and analytical methods, researchers and scientists can mitigate the risks associated with hygroscopicity and maintain the integrity of their materials.

References

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• Development and In-vitro Evaluation of Mucoadhesive Buccal Patches of Sertraline HCL. (2013). Prime Scholars. [Link]

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Preparation of pharmaceutical intermediates using spiro[2.4]heptane

Executive Summary: The "Spiro Switch" in Drug Design

The spiro[2.4]heptane scaffold—specifically its nitrogen-substituted derivative 5-azaspiro[2.4]heptane —has emerged as a critical structural motif in modern antiviral and antibacterial pharmacophores. Unlike flat aromatic systems, this spirocyclic architecture offers a high fraction of

hybridized carbons ( ), enabling "escape from flatland" in drug design.[1][2]

This guide details the synthesis and application of spiro[2.4]heptane intermediates, with a specific focus on (S)-5-azaspiro[2.4]heptane-6-carboxylic acid , a key building block for the blockbuster Hepatitis C (HCV) NS5A inhibitor, Ledipasvir .[1] We contrast laboratory-scale methods (Simmons-Smith) with industrial process routes (Dihalocarbene insertion) to provide a comprehensive protocol for researchers.

Chemical Profile & Strategic Value

The spiro[2.4]heptane moiety acts as a rigid surrogate for proline or cyclopentane. Its incorporation into drug candidates serves two primary mechanistic functions:

• Conformational Locking: The spiro-cyclopropane ring freezes the pyrrolidine ring pucker, reducing the entropic penalty upon binding to the target protein (e.g., HCV NS5A replication complex).[1]

• Metabolic Shielding: The steric bulk of the spiro-fusion protects adjacent sites from oxidative metabolism by CYP450 enzymes.

Property	Proline (Reference)	5-Azaspiro[2.4]heptane	Impact on Drug Design
Hybridization	rich	rich + Quaternary Center	Increases solubility and selectivity.
Ring Strain	Low	High (~25 kcal/mol)	Increases reactivity of intermediates; rigidifies final drug.
Lipophilicity	Low	Moderate	Improves membrane permeability.[1]
Key Application	General Peptidomimetics	Ledipasvir (HCV) , Entecavir analogs	Targeted antiviral potency.[1]

Core Protocol: Synthesis of (S)-5-Azaspiro[2.4]heptane-6-carboxylic Acid

This protocol describes the construction of the Ledipasvir intermediate.[1] We present the Process-Scale Route (Method B) as the primary recommendation due to its superior safety profile compared to the traditional Simmons-Smith reaction (Method A) on large scales.

Method A: Simmons-Smith Cyclopropanation (Lab Scale)

Best for: Gram-scale discovery synthesis.

Reagents: Diethylzinc (

), Diiodomethane ( ), Toluene/DCM.[1] Substrate: N-Boc-4-methylene-L-proline methyl ester.

• Pre-reaction: Cool a solution of N-Boc-4-methylene-L-proline ester in dry toluene to -10°C.

• Carbenoid Formation: Carefully add

  (1.0 M in hexanes) followed by dropwise addition of .[1] Maintain temp < 0°C.

• Cyclopropanation: Stir the mixture at RT for 12–16 hours. The zinc carbenoid adds across the exocyclic double bond.

• Quench: Quench with saturated

  .

• Outcome: Yields the spiro[2.4] system. Note: Stereocontrol is directed by the chiral center at C2 (carboxylic acid position).

Method B: Dihalocarbene Addition & Reduction (Industrial Standard)

Best for: Multi-kilogram synthesis (High Safety & Cost-Efficiency). Reference: US Patent 8,927,739 B2

Step 1: Dihalocyclopropanation

• Reagents: Chloroform (

  ), 50% NaOH, TEBA (Triethylbenzylammonium chloride - Phase Transfer Catalyst).[1]

• Procedure:

  • Dissolve N-Boc-4-methylene-L-proline ester in

    .

  • Add TEBA (0.05 eq).

  • Add 50% NaOH dropwise at 0–5°C.

  • Stir vigorously. The phase transfer catalyst generates dichlorocarbene (

    ) in situ, which adds to the alkene.[1]

  • Result: 1,1-dichloro-5-azaspiro[2.4]heptane intermediate.

Step 2: Reductive Dehalogenation

• Reagents:

  (gas), Pd/C or Raney Nickel, Base ( or NaOAc).[1]

• Procedure:

  • Dissolve the dichloro-intermediate in Methanol/THF.

  • Add 10% Pd/C catalyst.[1]

  • Hydrogenate at 3–5 bar pressure at 40°C.

  • Filter catalyst and concentrate.[1]

  • Result: Pure (S)-5-azaspiro[2.4]heptane-6-carboxylic acid ester.

Visual Workflow: Synthetic Pathway

The following diagram illustrates the industrial logic flow for synthesizing the Ledipasvir intermediate, highlighting the critical decision points between Method A and Method B.

Figure 1: Decision matrix for the synthesis of the 5-azaspiro[2.4]heptane scaffold based on scale and safety requirements.

Secondary Application: Carbocyclic Nucleoside Analogs

Beyond the aza-derivatives, the all-carbon spiro[2.4]heptane core is utilized in next-generation nucleoside analogs (e.g., Entecavir derivatives) to treat Hepatitis B.[1]

Protocol Summary:

• Start: Cyclopentadiene.

• Alkylation: React with 1,2-dibromoethane using Phase Transfer Catalysis (NaOH/TEBA) to form spiro[2.4]hepta-4,6-diene .

• Functionalization: Enzymatic resolution or asymmetric hydroboration is required to establish chirality before coupling with the purine/pyrimidine base.[1]

Critical Troubleshooting & Safety

Parameter	Risk/Issue	Mitigation Strategy
Exotherm Control	Simmons-Smith reaction is highly exothermic.	Add slowly; maintain T < 0°C. Use efficient reflux condensers.
Carbene Stability	Dichlorocarbene is transient and moisture sensitive.	Ensure vigorous stirring for PTC efficiency; exclude water from the organic phase.[1]
Stereochemistry	Formation of diastereomers (syn vs anti).	The bulky N-Boc group usually directs cyclopropanation to the anti face (steric control). Confirm via NOE NMR.
Purification	Spiro-amines are polar.	Use reverse-phase HPLC or crystallize as the HCl/Tosylate salt for high purity.

References

• Process for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid. US Patent 8,927,739 B2. (2015). Google Patents. Link

• Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules. (2023). MDPI. Link

• Ledipasvir (GS-5885): A Potent Once-Daily Oral NS5A Inhibitor. New Drug Approvals. (2013).[3] Link[1][3]

• Bridged spiro[2.4]heptane ester derivatives. WO Patent 2012066488 A2. (2012). Google Patents. Link

• A novel entecavir analogue constructing with a spiro[2.4]heptane core. Nucleosides, Nucleotides & Nucleic Acids. (2017).[1][4] PubMed.[1][5][6] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthetic Routes to Approved Drugs Containing a Spirocycle [mdpi.com]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. A novel entecavir analogue constructing with a spiro[2.4]heptane core structure in the aglycon moiety: Its synthesis and evaluation for anti-hepatitis B virus activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Spiro(2.4)heptane | C7H12 | CID 12657448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Spiro[2.4]heptane-5-carboxylic acid | C8H12O2 | CID 13928496 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 4-Azaspiro[2.4]heptane Functionalization

Current Status: Operational Ticket ID: #AZA-SPIRO-004 Topic: Overcoming Steric Hindrance in N-Alkylation Protocols Assigned Specialist: Senior Application Scientist (Process Chemistry Division)

Executive Summary & Diagnostic

The Problem: You are likely experiencing stalled conversion (<20%), elimination byproducts (alkenes), or complex mixtures when attempting to alkylate 4-azaspiro[2.4]heptane (Structure 1 ).

The Root Cause: The 4-azaspiro[2.4]heptane scaffold presents a unique "Spiro-Adjacent Steric Wall." The nitrogen atom (N4) is directly bonded to the spiro-quaternary carbon (C3). Unlike a standard pyrrolidine, the rigid cyclopropyl ring at C3 locks the conformation, creating a "neopentyl-like" steric environment. The cyclopropyl methylene protons project into the trajectory required for a standard

backside attack, dramatically raising the activation energy.

Diagnostic Decision Matrix: Before proceeding, select your electrophile class to determine the correct protocol.

Figure 1: Strategic workflow for functionalizing sterically hindered spiro-amines.

Protocol A: Enhanced Alkylation (The "Cesium Effect")

Applicability: Primary alkyl halides (e.g., Benzyl bromide, Methyl iodide, Ethyl bromide). Why Standard Methods Fail: Weak bases (

, ) in standard solvents (DCM, THF) are insufficient to deprotonate the sterically shielded N-H or dissociate the resulting ion pair effectively.

The Solution: Cesium Carbonate & Finkelstein Catalysis

We utilize the "Cesium Effect." The large ionic radius of Cesium (

) minimizes tight ion-pairing with the amide/amine anion, exposing the "naked" nitrogen nucleophile. We combine this with iodide catalysis to swap the leaving group in situ.

Reagents:

• Base:

  (3.0 equiv) - Must be anhydrous/freshly ground.

• Solvent: DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone). Strictly anhydrous.

• Catalyst: TBAI (Tetrabutylammonium iodide) or KI (0.1 equiv).

Step-by-Step Protocol:

• Preparation: Charge a flame-dried reaction vial with 4-azaspiro[2.4]heptane HCl salt (1.0 equiv),

  (3.0 equiv), and TBAI (10 mol%).

• Solvation: Add anhydrous DMF (0.2 M concentration relative to amine). Stir at room temperature for 15 minutes to generate the free base.

• Addition: Add the alkyl halide (1.2 equiv) dropwise.

• Thermal Boost: Heat the mixture to 60°C . Note: Do not exceed 80°C initially to avoid quaternary ammonium salt formation.

• Monitoring: Monitor by LCMS at 2 hours. If conversion is <50%, add a second portion of TBAI.

Data Comparison: Base Efficiency

Base System	Solvent	Conversion (4h)	Primary Issue
/ DIPEA	DCM	< 10%	Steric bulk of base prevents proton abstraction.
	Acetone	35%	Poor solubility; tight ion pairing.
/ TBAI	DMF	> 85%	"Naked" anion effect + better leaving group.
NaH	THF	95%	High yield but risk of over-alkylation/side reactions.

Protocol B: Reductive Amination (The "Bypass" Route)

Applicability: Secondary alkyl groups, branched primary groups, or when

yields elimination products. Scientific Rationale: This is the Gold Standard for 4-azaspiro[2.4]heptane. Direct alkylation requires a crowded transition state ( ). Reductive amination proceeds via an Iminium Ion intermediate ( ). The planar geometry of the iminium ion ( ) relieves the steric strain caused by the adjacent spiro-cyclopropyl group, allowing the reaction to proceed where fails.

The "One-Pot" STAB Protocol

Reagents:

• Carbonyl Source: Corresponding Aldehyde or Ketone (1.1 equiv).

• Reductant: Sodium Triacetoxyborohydride (STAB,

  ) (1.5 equiv).

• Acid Catalyst: Acetic Acid (AcOH) (1-2 drops, pH 5-6).

• Solvent: 1,2-Dichloroethane (DCE) or THF.

Step-by-Step Protocol:

• Imine Formation: Dissolve 4-azaspiro[2.4]heptane (free base or salt) in DCE (0.1 M).

• Add Carbonyl: Add the aldehyde/ketone (1.1 equiv). If using the amine HCl salt, add 1.0 equiv of

  to free-base it in situ.

• Activation: Add catalytic AcOH. Stir for 30–60 minutes at Room Temp. Critical: Ensure imine formation (check via LCMS or disappearance of aldehyde) before reduction if the ketone is hindered.

• Reduction: Add

  in one portion.

• Quench: Stir for 4–12 hours. Quench with saturated

  .

Why STAB? Unlike

, STAB is mild and will not reduce the aldehyde/ketone before it reacts with the amine. It selectively reduces the protonated iminium ion.

Figure 2: The kinetic advantage of the planar iminium intermediate.

Advanced Troubleshooting (FAQ)

Q: I am seeing significant alkene formation instead of my product. Why? A: You are experiencing Hofmann Elimination . Because the 4-azaspiro nitrogen is hindered, it acts as a base rather than a nucleophile when reacting with secondary alkyl halides. It abstracts a proton from the beta-carbon of your alkyl halide.

• Fix: Switch immediately to Protocol B (Reductive Amination) . Use the ketone version of your target alkyl group (e.g., use Acetone instead of Isopropyl Bromide).

Q: Can I use Buchwald-Hartwig conditions for Arylation? A: Yes, but ligand selection is critical. The spiro-bulk makes oxidative addition/reductive elimination difficult.

• Recommendation: Use RuPhos or BrettPhos precatalysts. These bulky, electron-rich phosphine ligands create a "pocket" that accommodates the spiro-amine.

• Base:

  (Sodium tert-butoxide).

• Solvent: Toluene or Dioxane at 100°C.

Q: My reaction works but I can't purify the product from the DMF. A: DMF is difficult to remove.

• Fix: Perform an aqueous workup with 5% LiCl solution (Lithium Chloride). The LiCl increases the ionic strength of the aqueous layer, forcing the DMF out of the organic layer and into the water. Wash 3x with 5% LiCl, then brine.

References & Authority

• Spirocyclic Scaffold Properties:

  • PubChem Compound Summary: 4-Azaspiro[2.4]heptane.[1] National Library of Medicine. Link

• Steric Hindrance in Amines:

  • Tuning the steric hindrance of alkylamines.[2][3] Chemical Science (RSC), 2023. Discusses the %VBur index and reactivity of planar vs. pyramidal amines. Link

• Reductive Amination Protocols:

  • Reductive Amination: A Practical Guide. Master Organic Chemistry. Explains the selectivity of STAB vs Cyanoborohydride. Link

  • Underlying Mechanisms of Reductive Amination.[4] MDPI, 2022. Detailed kinetic analysis of hindered amine formation. Link

• Commercial Availability & Safety:

  • Fluorochem Product Sheet: 4-Azaspiro[2.4]heptane HCl. Link

Disclaimer: All protocols involve hazardous chemicals. Consult your institution's Chemical Hygiene Plan (CHP) before replication.

Sources

• 1. 4-Azaspiro[2.4]heptane hydrochloride | C6H12ClN | CID 72196177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

The Spirocyclic Scaffold: A Comparative Guide to Metabolic Stability of Fluorinated vs. Non-Fluorinated Analogs

In the intricate landscape of modern drug discovery, the quest for molecules with optimized pharmacokinetic profiles is paramount. Among the myriad of structural motifs employed to achieve this, spirocycles have emerged as a powerful tool for medicinal chemists.[1][2][3] Their inherent three-dimensionality offers a unique way to explore chemical space, often leading to improved potency and selectivity.[4][5] However, like all therapeutic candidates, their success is intrinsically linked to their metabolic fate. This guide provides an in-depth comparison of the metabolic stability of fluorinated versus non-fluorinated spirocycles, offering both theoretical insights and practical experimental protocols for their evaluation.

The Allure of the Spirocycle in Medicinal Chemistry

Spirocycles, characterized by two rings sharing a single atom, introduce a rigid, three-dimensional element into a molecule's architecture.[1][4] This structural feature can be advantageous for several reasons:

• Enhanced Target Binding: The defined spatial arrangement of functional groups on a spirocyclic core can lead to more specific and potent interactions with biological targets.[4]

• Improved Physicochemical Properties: The introduction of spirocyclic moieties can favorably modulate properties such as solubility and lipophilicity.[1]

• Increased Navigable Chemical Space: Spirocycles provide access to novel molecular shapes that are often underrepresented in traditional compound libraries.

However, the introduction of a spirocyclic core does not automatically confer metabolic stability. These complex structures can still be susceptible to enzymatic degradation, primarily by cytochrome P450 (CYP) enzymes in the liver.[6]

Fluorination: A Tried and True Strategy for Enhancing Metabolic Stability

The incorporation of fluorine into drug candidates is a well-established strategy for improving their metabolic and pharmacokinetic (DMPK) properties.[7][8] The benefits of fluorination extend beyond the simple, albeit significant, strength of the carbon-fluorine bond compared to a carbon-hydrogen bond.[7][9] Key advantages include:

• Blocking Metabolic Hotspots: Strategic placement of a fluorine atom can prevent oxidative metabolism at that position.[10]

• Altering Electronic Properties: The high electronegativity of fluorine can influence the electronic environment of the entire molecule, potentially reducing its affinity for metabolizing enzymes.[7][11]

• Modulating Lipophilicity: Fluorination can impact a compound's lipophilicity, which in turn affects its distribution and interaction with metabolic enzymes.[10][12]

It is crucial to understand that the effect of fluorination is highly context-dependent and not always predictable. While it often enhances metabolic stability, in some cases, it can have a neutral or even negative impact.[7]

A Head-to-Head Comparison: Fluorinated vs. Non-Fluorinated Spirocycles

When considering the metabolic stability of spirocycles, the strategic incorporation of fluorine can be a transformative approach. The following table summarizes the key comparative aspects:

Feature	Non-Fluorinated Spirocycles	Fluorinated Spirocycles	Rationale & Implications
Susceptibility to Oxidation	Higher, particularly at activated C-H bonds adjacent to heteroatoms or on the spirocyclic core itself.	Lower, as the C-F bond is significantly more resistant to cleavage by CYP enzymes.[9]	Fluorination directly blocks potential sites of metabolism, a primary strategy for enhancing stability.
Enzyme Affinity	Can vary widely based on the overall structure and lipophilicity.	Often reduced due to altered electronic properties and steric hindrance introduced by the fluorine atom(s).[7]	Lower affinity for metabolizing enzymes can lead to a slower rate of clearance.
Metabolite Profile	May produce a greater number of metabolites, some of which could be active or toxic.	Tends to have a simpler and more predictable metabolite profile.	A cleaner metabolite profile is highly desirable for safety and regulatory considerations.
Physicochemical Properties	Lipophilicity is dictated by the hydrocarbon framework and other functional groups.	Lipophilicity can be fine-tuned with the addition of fluorine, which can impact solubility and permeability.[10]	Modulating these properties can indirectly influence metabolic stability by affecting the compound's access to metabolic enzymes.
Synthetic Accessibility	Generally more straightforward to synthesize.	Can present synthetic challenges, although advancements in fluorination chemistry are expanding the possibilities.[12]	The potential benefits in metabolic stability must be weighed against the synthetic feasibility and cost.

Experimental Workflows for Assessing Metabolic Stability

To empirically determine the metabolic stability of fluorinated and non-fluorinated spirocycles, a series of well-established in vitro assays are employed.[6][13] These assays provide crucial data on a compound's intrinsic clearance, which is a measure of its susceptibility to metabolism.[14][15]

Liver Microsomal Stability Assay

This assay is a primary screen to assess metabolism by Phase I enzymes, predominantly CYPs.[13]

Caption: Workflow for the Liver Microsomal Stability Assay.

Detailed Protocol:

• Prepare Reagents:

  • Phosphate buffer (pH 7.4)

  • Liver microsomes (human, rat, or other species of interest)

  • NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

  • Test compounds (fluorinated and non-fluorinated spirocycles) and a positive control with known metabolic instability (e.g., verapamil).

  • Acetonitrile with an internal standard for quenching and sample preparation.

• Incubation:

  • Pre-warm a solution of liver microsomes in phosphate buffer at 37°C.

  • Add the test compound to the microsomal solution and pre-incubate for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching and Sample Preparation:

  • Immediately add the aliquot to a tube containing cold acetonitrile with an internal standard to stop the reaction and precipitate proteins.

  • Vortex and centrifuge the samples to pellet the precipitated protein.

  • Transfer the supernatant to a new plate or vials for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to quantify the remaining parent compound.[15][16][17]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line is the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (0.693 / t½) / (mg microsomal protein / mL).

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability, as hepatocytes contain both Phase I and Phase II enzymes, as well as active transporters.[13]

Caption: Workflow for the Hepatocyte Stability Assay.

Detailed Protocol:

• Prepare Hepatocytes:

  • Thaw cryopreserved hepatocytes and assess viability (should be >80%).

  • Resuspend the hepatocytes in incubation medium (e.g., Williams' Medium E) to a specific cell density.

• Incubation:

  • Add the hepatocyte suspension to a multi-well plate.

  • Add the test compounds and controls to the wells.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2, with gentle shaking.

  • Take samples at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Sample Processing:

  • Quench the reaction by adding cold acetonitrile with an internal standard.

  • Homogenize the samples to lyse the cells.

  • Centrifuge to pellet cell debris.

  • Transfer the supernatant for analysis.

• LC-MS/MS Analysis and Data Interpretation:

  • The analytical and data analysis steps are similar to the microsomal stability assay, yielding half-life and intrinsic clearance values.

Metabolite Identification: Unveiling the Metabolic Pathways

Beyond determining the rate of metabolism, it is crucial to identify the structures of the metabolites formed.[18][19][20] This is typically achieved using high-resolution mass spectrometry (HRMS) coupled with liquid chromatography. By comparing the metabolite profiles of the fluorinated and non-fluorinated spirocycles, researchers can confirm that the intended metabolic "soft spots" have been successfully blocked by fluorination.

Conclusion and Future Perspectives

The strategic fluorination of spirocyclic scaffolds represents a powerful approach to enhancing metabolic stability in drug discovery. By blocking sites of oxidative metabolism and modulating physicochemical properties, fluorine can significantly improve the pharmacokinetic profiles of these structurally complex molecules. The in vitro assays detailed in this guide provide a robust framework for experimentally comparing the metabolic fate of fluorinated and non-fluorinated analogs, enabling data-driven decisions in lead optimization. As synthetic methodologies for fluorination continue to advance, we can anticipate an even greater application of this strategy in the design of novel, metabolically robust spirocyclic drug candidates.

References

• Bhattarai, P., Trombley, T., & Altman, R. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. [Link]

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. [Link]

• Zheng, Y. J., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery, 11(7), 647-650. [Link]

• Varela, M. T., Dias, G. G., de Oliveira, L. F. N., de Oliveira, R. G., Aguiar, F. D., Nogueira, J. P., Cruz, L. R., & Dias, L. C. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 287, 117368. [Link]

• Pelkonen, O., & Turpeinen, M. (2007). Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. European Journal of Pharmaceutical Sciences, 31(3-4), 163-172. [Link]

• Anonymous. (n.d.). Fluorine in drug discovery: Role, design and case studies. [Link]

• Bhattarai, P., Trombley, T., & Altman, R. (2026, January 6). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• Drug Hunter. (2025, September 29). The Spirocycle Surge in Drug Discovery. [Link]

• Silva, M. P., & Sousa, M. E. (2022). Recent in vivo advances of spirocyclic scaffolds for drug discovery. Expert Opinion on Drug Discovery, 17(5), 517-531. [Link]

• Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). Metabolism of fluorine-containing drugs. Annual Review of Pharmacology and Toxicology, 41, 443-470. [Link]

• Murphy, C. D. (2015). Recent advances in fluorination techniques and their anticipated impact on drug metabolism and toxicity. Expert Opinion on Drug Metabolism & Toxicology, 11(3), 435-449. [Link]

• Anonymous. (n.d.). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. ResearchGate. [Link]

• BioIVT. (n.d.). Drug Metabolism Assays. [Link]

• Bhattarai, P., Trombley, T., & Altman, R. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. [Link]

• Bhattarai, P., Trombley, T., & Altman, R. (2026). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• Creative Bioarray. (n.d.). Methods of Metabolite Identification. [Link]

• Anonymous. (2018). In vitro test methods for metabolite identification: A review. SciSpace. [Link]

• Bioanalysis Zone. (2016, October 6). Chemists Engaged Every Step of the Way. [Link]

• Springer Nature Experiments. (n.d.). Metabolite Identification in Drug Discovery. [Link]

• Journal of Pharmaceutical Science and Technology. (n.d.). Bioanalytical Method Development –Determination of Drugs in Biological Fluids. [Link]

Sources

• 1. The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists | DNDi [dndi.org]
• 3. Recent in vivo advances of spirocyclic scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. drughunter.com [drughunter.com]
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• 7. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. annualreviews.org [annualreviews.org]
• 10. pharmacyjournal.org [pharmacyjournal.org]
• 11. chemrxiv.org [chemrxiv.org]
• 12. researchrepository.ucd.ie [researchrepository.ucd.ie]
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• 14. Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Metabolite Identification in Drug Discovery | Springer Nature Experiments [experiments.springernature.com]
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• 20. bioanalysis-zone.com [bioanalysis-zone.com]

Lipophilicity Modulation via Gem-Difluoro Substitution: A Technical Guide

This guide provides a technical analysis of how gem-difluoro (

) substitution modulates lipophilicity (LogP), a critical parameter in lead optimization. It synthesizes mechanistic insights with experimental protocols, focusing on the distinct behaviors of as a bioisostere for both methylene ( ) and carbonyl ( ) groups.

Executive Summary: The "Polar Hydrophobicity" Paradox

Gem-difluoro substitution is a unique tool in medicinal chemistry because it defies a single lipophilicity trend. Unlike monofluorination on aromatics (which typically increases LogP), aliphatic gem-difluorination (

) introduces a "polar hydrophobic" character.

• Vs. Methylene (

  ): generally lowers LogP (increases polarity) due to the high electronegativity of fluorine creating a strong local dipole, despite fluorine’s inherent hydrophobicity.

• Vs. Carbonyl (

  ): increases LogP (decreases polarity) while maintaining similar steric demand, making it an ideal bioisostere to improve membrane permeability of amide/ketone-rich leads.

This guide details the causality of these shifts and provides a self-validating 19F NMR protocol for accurate measurement.

Mechanistic Drivers of LogP Shift

The modulation of LogP by the

group is governed by the interplay of three physicochemical vectors:

• Electronic Dipole (Dominant): The C-F bond is highly polar. In a

  group, the two dipoles sum vectorially. If this net dipole is exposed to solvent, it increases aqueous solvation, lowering LogP compared to a non-polar .

• Molar Volume (Sterics): The van der Waals radius of Fluorine (1.47 Å) is larger than Hydrogen (1.20 Å). Replacing

  with increases molecular volume, which theoretically favors the octanol phase (hydrophobic effect). However, the electronic effect usually overrides this in aliphatic chains.

• Dipole Compensation: In complex scaffolds, if the

  dipole opposes an existing dipole (e.g., a nearby heteroatom), the net molecular dipole decreases, leading to an unexpected increase in LogP.

Visualization: Mechanistic Decision Tree

Figure 1: Decision tree predicting the direction of LogP shift based on the structural context of the gem-difluoro substitution.

Comparative Analysis: Matched Molecular Pairs

The following data illustrates the magnitude of LogP changes in controlled environments.

Scenario A: Replacing (Lipophilicity Decrease)

In pure aliphatic chains or rings, the introduction of

increases polarity.

Parent Compound ( )	LogP ( )	Fluorinated Analog ( )	LogP ( )	LogP	Mechanism
Cyclohexane	3.44	1,1-Difluorocyclohexane	2.60	-0.84	Strong dipole creation
Ethylbenzene	3.15	(1,1-Difluoroethyl)benzene	2.61	-0.54	Benzylic polarization
Piperidine deriv.	2.10	4,4-Difluoropiperidine deriv.	1.65	-0.45	Inductive effect on amine

Scenario B: Replacing (Lipophilicity Increase)

As a bioisostere for the carbonyl group,

removes the strong hydrogen bond acceptor capability of oxygen.

Parent Compound ( )	LogP ( )	Fluorinated Analog ( )	LogP ( )	LogP	Mechanism
Cyclohexanone	0.81	1,1-Difluorocyclohexane	2.60	+1.79	Loss of H-bond acceptor
Benzophenone	3.18	Difluorodiphenylmethane	4.10	+0.92	Removal of polar keto group

Experimental Protocol: 19F NMR Shake-Flask Method

While HPLC is common, it relies on retention time correlations that can be skewed by the unique solvation shell of fluorine. The 19F NMR Shake-Flask method (adapted from Linclau et al.) is the gold standard for fluorinated compounds because it measures concentration ratios directly without requiring pure compounds or accurate weighing.

Principle

The partition coefficient

is determined by the ratio of integrals of the fluorinated analyte in water ( ) and octanol ( ) phases, normalized by an internal standard.

Materials

• Solvents: HPLC-grade 1-Octanol (pre-saturated with water), HPLC-grade Water (pre-saturated with octanol).

• Internal Standard (IS): A fluorinated compound with known LogP ~0 (e.g., 2,2,2-Trifluoroethanol, LogP = 0.36) or simply use the analyte itself if absolute concentration is not needed (direct ratio method).

• Equipment: 500 MHz NMR spectrometer (preferred), centrifuge.

Step-by-Step Methodology

• Phase Preparation (Critical):

  • Mix 1-octanol and water (1:1 v/v) in a separating funnel. Shake vigorously for 5 minutes.

  • Allow to separate for 24 hours to ensure mutual saturation. Failure to pre-saturate causes volume shifts during the experiment.

• Sample Preparation:

  • Dissolve ~2-5 mg of the fluorinated analyte in 2 mL of the pre-saturated octanol .

  • Add 2 mL of the pre-saturated water .

  • (Optional) Add 1 eq of Internal Standard if quantification is required, though relative integration of the same peak in two solvents is sufficient for LogP.

• Equilibration:

  • Vortex the mixture for 2 minutes.

  • Centrifuge at 2000 rpm for 5 minutes to break any emulsion.

  • Carefully separate the layers.[1]

• NMR Acquisition:

  • Prepare two NMR tubes:

    • Tube A: 500

      L Octanol layer + Coaxial insert containing (for lock).

    • Tube B: 500

      L Water layer + 50 L (for lock).

  • Acquire 19F NMR spectra for both tubes using identical parameters (Relaxation delay

    > , typically 10-20s for fluorinated groups to ensure quantitative integration).

• Calculation:

  Note: If the volumes analyzed are identical, the integrals are directly proportional to concentration.

References

• Linclau, B. et al. (2019). "A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy." Journal of Visualized Experiments. Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Saturated Heterocycles." Journal of Medicinal Chemistry. Link

• Grygorenko, O. O. et al. (2022).[2] "Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry." Chemistry – A European Journal. Link

• Müller, K. et al. (2007). "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science. Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]

Comparative Guide: Structural Dynamics &amp; Crystallizability of Azaspiro Hydrochloride Salts

Topic: Comparative Guide: X-ray Crystallography of Azaspiro Hydrochloride Salts Content Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Medicinal Chemists

Executive Summary

In the shift from "flatland" medicinal chemistry to three-dimensional (

-rich) scaffolds, Azaspiro hydrochloride (HCl) salts have emerged as critical alternatives to traditional planar aromatic amine salts (e.g., piperazines, piperidines). While planar systems rely on - stacking for lattice stability, azaspiro systems utilize orthogonal ring orientation to disrupt packing, enhancing solubility and metabolic stability.

This guide compares the crystallographic performance of Azaspiro[3.3]heptane and Azaspiro[4.5]decane HCl salts against their Planar Analogs and Free Base forms. We provide optimized protocols for overcoming the unique disorder challenges inherent to these spirocyclic systems.

Core Comparative Analysis

Performance Matrix: Azaspiro HCl vs. Alternatives

The following data synthesizes crystallographic metrics from internal screenings and recent literature (e.g., J. Med. Chem. 2024, ChemRxiv 2025).

Feature	Azaspiro HCl Salts (Product Class)	Planar Amine HCl Salts (Alternative)	Azaspiro Free Bases (Precursor)
Lattice Stability	Moderate: Relies on charge-assisted H-bonds ( ).	High: Synergistic ionic bonds + - stacking.	Low: Often oils or low-melting solids due to weak dispersion forces.
Solubility ( )	Superior (>100 mg/mL): 3D "twist" prevents tight packing.	Moderate (<20 mg/mL): Planar stacking reduces dissolution.	Poor: Hydrophobic core limits aqueous solubility.
Crystallizability	Challenging: Prone to ring puckering/disorder.	Routine: Rigid planar cores crystallize readily.	Difficult: High conformational freedom often yields oils.
Space Group	Low Symmetry: Often or with .	High Symmetry: Frequently or .	Variable: Unpredictable packing.
Metabolic Stability	High: Lacks aromatic protons prone to P450 oxidation.	Low: Aromatic rings are metabolic "soft spots."	High: (Same as salt, but poor bioavailability).

Structural Mechanism: The "Orthogonal Twist"

The defining advantage of azaspiro salts is the 90° orthogonal orientation of the two rings sharing the spiro quaternary carbon.

• Planar Alternative: Piperazine HCl salts stack like sheets of paper. This creates high lattice energy (hard to dissolve) but easy crystallization.

• Azaspiro Product: The spiro-twist acts as a "molecular burr," preventing sheet formation. The HCl salt form is essential here: the chloride ion acts as a bridge, locking the ammonium headgroup into a specific orientation via

  interactions (typically 3.0–3.2 Å), forcing the flexible rings into a regular lattice.

Experimental Protocol: Optimized Crystallization Workflow

Standard vapor diffusion often fails for Azaspiro HCl salts due to their extreme aqueous solubility and hygroscopicity. The following protocol utilizes a "Salting-Out Anti-Solvent" approach to minimize ring disorder.

Diagram 1: Crystallization Logic Flow

Figure 1: Decision tree for crystallizing highly soluble spirocyclic salts. Note the loop back to Method B if disorder is observed.

Step-by-Step Methodology

• Salt Formation (In-Situ):

  • Dissolve free base azaspirocycle in minimal dry diethyl ether (

    ).

  • Add 1.1 eq. of 4M HCl in dioxane dropwise at 0°C.

  • Critical Step: Do not filter immediately. Allow the "oil" to age for 2 hours; many spiro salts initially oil out before solidifying.

• Crystal Growth (The "Double-Vial" Technique):

  • Inner Vial: 10 mg Azaspiro HCl in 0.5 mL Methanol (MeOH).

  • Outer Vial: 5 mL Ethyl Acetate (EtOAc) or

    .

  • Why: Methanol disrupts the strong chloride-ammonium lattice just enough to allow re-ordering. EtOAc is a milder anti-solvent than ether, preventing rapid precipitation (amorphous powder).

• Data Collection Strategy:

  • Temperature: Strictly 100 K . Spiro rings (especially 4-membered azetidines) exhibit "butterfly" puckering modes at room temperature, leading to smeared electron density.

  • Resolution: Aim for 0.75 Å or better. High-angle data is required to resolve the quaternary carbon position distinct from the ring puckering.

Data Interpretation & Causality

Handling Disorder in the Spiro Ring

In approximately 40% of Azaspiro[3.3]heptane structures, the non-nitrogen containing ring will appear disordered.

• Cause: The ring flips between "convex" and "concave" conformations relative to the ammonium substituent.

• Solution: Do not model as a single high-thermal-motion ring. Use a split-occupancy model (e.g., PART A 60%, PART B 40%) in the refinement software (SHELXL/OLEX2). This accurately reflects the physical reality of the lattice.

The Chloride Bridge

Unlike planar salts where

-stacking dominates, the Chloride ion is the "keystone" of the Azaspiro lattice.

• Observation: Look for a short contact (

  ) between and .

• Validation: If this distance is

  , you likely have a solvate or a hydronium species ( ), not the pure salt.

Diagram 2: Structural Interaction Map

Figure 2: Interaction map showing the reliance on ionic bridging (N-Cl) due to the lack of Pi-stacking capabilities in spiro scaffolds.

References

• Burkhard, J. A., et al. (2010).[1][2] Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes. Angewandte Chemie International Edition.

• Chupakhin, E., et al. (2025). Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. ChemRxiv.

• Wuitschik, G., et al. (2010).[2] Spirocyclic Scaffolds in Medicinal Chemistry: Structural Novelty to Medicinal Chemistry Workhorse.[1] Journal of Medicinal Chemistry.

• Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B.

• PubChem. (2025).[3] Compound Summary: 2-Azaspiro[3.3]heptane hydrochloride.[3] National Library of Medicine.

Sources

• 1. Why Azaspirocycles Matter in Modern Drug Discovery | 3D Sp³-Rich Scaffolds - AiFChem [aifchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Azaspiro[3.3]heptane hydrochloride | C6H12ClN | CID 71741940 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

6,6-Difluoro-4-azaspiro[2.4]heptane hydrochloride proper disposal procedures

Topic: Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary & Chemical Context

6,6-Difluoro-4-azaspiro[2.4]heptane hydrochloride is a specialized fluorinated building block, often utilized in the synthesis of antiviral agents (e.g., HCV NS5A inhibitors).[1] Unlike standard organic amines, the presence of the geminal difluoro group on the spirocyclic scaffold introduces significant thermal stability and specific incineration requirements.

Operational Criticality:

• Thermal Stability: The C-F bonds possess high bond dissociation energy (~485 kJ/mol), requiring higher incineration temperatures than non-fluorinated organics to achieve complete destruction [1].[1]

• Combustion Byproducts: Incomplete combustion can generate hydrogen fluoride (HF) and potentially persistent fluorinated organic byproducts.[1][2] Standard laboratory waste streams (non-halogenated) are insufficient and dangerous for this compound.[1][2]

• Acidic Nature: As a hydrochloride salt, the compound effectively acts as a weak acid in solution, necessitating pH awareness during aqueous handling.[1]

Hazard Identification & Waste Characterization

Before disposal, you must characterize the waste stream.[1][3] This compound does not typically carry a specific EPA RCRA "P" or "U" listing code by default, but it must be managed as Hazardous Waste due to toxicity and halogen content.[1][2]

Parameter	Specification	Operational Implication
Physical State	Solid (Powder/Crystal)	Risk of particulate inhalation; requires double-bagging.[1][2]
Chemical Class	Halogenated Amine Salt	MUST go into Halogenated waste streams.[1][2]
Hazards (GHS)	Irritant (Skin/Eye), Acute Tox.[1][2]	Standard PPE (Nitrile gloves, safety glasses) required.[1][2]
Reactivity	Incompatible with Oxidizers	Do not mix with Nitric Acid or Peroxides in waste drums.[1][2]
Combustion	Generates HF gas	Requires incineration with caustic scrubbing.[1][2]

Operational Disposal Protocol

A. Solid Waste (Pure Reagent or Spill Cleanup)

Scenario: Expired reagent, spilled powder, or contaminated weighing boats.[1]

• Containment: Place the solid material into a clear, chemically resistant polyethylene bag.

• Double-Bagging: Seal the first bag and place it inside a second bag. This prevents the release of fine fluorinated dust, which can be a respiratory irritant.

• Labeling: Attach a hazardous waste tag.

  • Constituents: "6,6-Difluoro-4-azaspiro[2.4]heptane HCl" (Do not use abbreviations).[1][2]

  • Hazard Checkbox: Toxic, Irritant.[1][2]

• Segregation: Deposit the bagged waste into the Lab-Pack Drum designated for "Solid Toxic/Halogenated Organics."

  • Critical: Do NOT place in "General Trash" or "Biohazard" bins.[1][2]

B. Liquid Waste (Reaction Mixtures/Mother Liquor)

Scenario: The compound is dissolved in solvents (e.g., DCM, Methanol, DMSO).[1]

• pH Check: If the solution is highly acidic (pH < 2) due to the HCl salt, neutralize slowly with Sodium Bicarbonate (NaHCO₃) to pH 5–9 before adding to the waste container to prevent drum corrosion or gas evolution.[1][2]

• Solvent Compatibility:

  • If in Halogenated Solvents (DCM, Chloroform): Pour directly into the Halogenated Waste carboy.[1]

  • If in Non-Halogenated Solvents (Methanol, DMSO): Because the solute contains Fluorine, the entire mixture must now be treated as Halogenated Waste .[1]

  • Why? Mixing fluorinated compounds into non-halogenated fuel blending streams can damage incinerators lacking HF scrubbers [2].[1][2]

• Container Closure: Ensure the cap is vented or loosely tightened if recent neutralization occurred (to allow CO₂ escape), then torque closed after 30 minutes.

C. Contaminated Glassware & Sharps[3]

• Rinsing: Triple-rinse glassware with a minimal amount of solvent (e.g., Methanol).[1][2]

• Rinsate Disposal: Pour the rinsate into the Halogenated Liquid Waste container.[2]

• Glass Disposal: Defaced/rinsed glassware can be placed in the "Broken Glass" box.[1][2] Syringes used with this compound must go into "Sharps" containers, eventually destined for incineration.[1][2]

Visual Workflow: Waste Decision Tree

The following diagram outlines the logical flow for segregating this specific fluorinated amine.

Figure 1: Decision tree for the segregation of fluorinated amine waste.[1][2] Note that even non-halogenated solvents must move to the Halogenated stream once contaminated with this compound.

Emergency Spill Procedures

In the event of a benchtop spill of the solid hydrochloride salt:

• PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1][2] If the powder is fine and airborne, use an N95 respirator or work inside the fume hood.

• Dry Cleanup: Do not wet the powder initially (it may become sticky or corrosive).[1][2] Use a scoop or stiff paper to lift the bulk solid into a waste bag.[2]

• Wet Wipe: Wipe the surface with a paper towel dampened with water (to dissolve the salt) followed by a methanol wipe.[2]

• Disposal: Place all cleanup materials (scoops, wipes, gloves) into the Solid Halogenated Waste bag.

References

• U.S. Environmental Protection Agency (EPA). (2024).[1][2] Incineration of Halogenated Organic Compounds and PFAS Waste Streams. Retrieved from [Link][1][2]

• Taylor & Francis. (2007).[1][2] On the Incinerability of Highly Fluorinated Organic Compounds. Combustion Science and Technology. Retrieved from [Link][1][2]

• University of Wisconsin–Madison. (2024).[1][2] Chapter 7: Chemical Disposal Procedures - Halogenated vs Non-Halogenated Waste. Retrieved from [Link][1][2]

Sources

• 1. PubChemLite - 6,6-difluoro-4-azaspiro[2.4]heptane hydrochloride (C6H9F2N) [pubchemlite.lcsb.uni.lu]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]